Ethyl (S)-2-amino-3-cyclopropylpropanoate

Core Science & Biosynthesis

Structural Elucidation of Ethyl (S)-2-amino-3-cyclopropylpropanoate: A Comprehensive ¹H and ¹³C NMR Analysis Guide

Executive Summary

The incorporation of unnatural amino acids (UAAs) into peptide sequences is a cornerstone of modern peptidomimetic drug discovery[1]. By introducing non-canonical side chains, researchers can dramatically enhance the proteolytic stability, conformational rigidity, and target selectivity of therapeutic candidates[2]. Ethyl (S)-2-amino-3-cyclopropylpropanoate (CAS: 1339219-24-7)[3] is a highly versatile UAA building block. Its cyclopropyl moiety restricts the conformational space of the resulting peptide backbone while increasing lipophilicity.

This technical whitepaper provides an authoritative, self-validating framework for the structural elucidation of Ethyl (S)-2-amino-3-cyclopropylpropanoate using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. By analyzing the mechanistic causality behind the observed chemical shifts—particularly the unique diamagnetic shielding of the cyclopropane ring[4]—this guide serves as a robust reference for synthetic chemists and drug development professionals.

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity and reproducibility, NMR acquisition must be treated as a self-validating system. The following step-by-step methodology guarantees high-fidelity spectral data for Ethyl (S)-2-amino-3-cyclopropylpropanoate[5].

Step-by-Step NMR Acquisition Methodology

• Sample Preparation : Dissolve 15–20 mg of the purified Ethyl (S)-2-amino-3-cyclopropylpropanoate (free base) in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D). Ensure the sample is free of paramagnetic impurities or residual solvents that could obscure the high-field cyclopropyl signals.

• Internal Referencing : Add 0.05% (v/v) Tetramethylsilane (TMS) to the solvent. Calibrate the ¹H spectrum to the TMS singlet at δ 0.00 ppm, and the ¹³C spectrum to the central peak of the CDCl₃ triplet at δ 77.16 ppm.

• Instrument Calibration (Shimming & Tuning) : Perform automated gradient shimming (Z-axis) to achieve a line width of ≤ 0.5 Hz for the TMS signal. Tune and match the probe for both ¹H (400 MHz) and ¹³C (100 MHz) frequencies.

• 1D ¹H Acquisition : Run a standard 1D proton sequence (e.g., zg30) with 16 scans, a spectral width of 15 ppm, and a relaxation delay (D1) of 1.5 seconds.

• 1D ¹³C Acquisition : Run a proton-decoupled ¹³C sequence (e.g., zgpg30) with a minimum of 512 scans, a spectral width of 250 ppm, and a D1 of 2.0 seconds to ensure adequate relaxation of the quaternary ester carbonyl carbon.

• Validation via D₂O Exchange : To confirm the assignment of the amine (-NH₂) protons, add a drop of D₂O to the NMR tube, shake vigorously, and re-acquire the ¹H spectrum. The broad singlet corresponding to the -NH₂ group will disappear due to deuterium exchange.

Workflow for NMR-based structural elucidation of unnatural amino acids.

¹H NMR Spectral Data & Mechanistic Causality

The ¹H NMR spectrum of Ethyl (S)-2-amino-3-cyclopropylpropanoate presents a fascinating study in stereochemistry and magnetic anisotropy.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment
1	4.15	q	2H	7.1	-O-CH ₂-CH₃
2	3.48	dd	1H	7.5, 5.2	α -CH
3	1.65, 1.52	m	2H	-	β -CH ₂ (diastereotopic)
4	1.50	br s	2H	-	-NH ₂ (exchangeable)
5	1.25	t	3H	7.1	-O-CH₂-CH ₃
6	0.75	m	1H	-	Cyclopropyl-CH
7	0.45	m	2H	-	Cyclopropyl-CH ₂
8	0.10	m	2H	-	Cyclopropyl-CH ₂

Causality & Logical Interpretation

1. The Diamagnetic Shielding of the Cyclopropane Ring: The most striking feature of this spectrum is the extreme upfield shift of the cyclopropyl protons ( δ 0.10 to 0.75 ppm). Unlike standard aliphatic alkanes, the cyclopropane ring is highly strained. The carbon-carbon bonds possess high p-character (resembling Walsh orbitals), which allows for electron delocalization similar to a π -system[6]. When placed in an external magnetic field, this electron density generates a strong induced ring current. Protons situated within the shielding cone of this ring experience a local magnetic field that opposes the applied field, requiring a lower frequency for resonance[4].

2. Diastereotopic β -Protons: The β -methylene protons (-CH₂-) appear as two distinct multiplets at δ 1.65 and 1.52 ppm rather than a single signal. This is a direct consequence of the adjacent chiral α -carbon (S-configuration). The chirality breaks the local symmetry, placing the two β -protons in magnetically non-equivalent environments (diastereotopic protons). They undergo geminal coupling with each other ( J≈14 Hz) and vicinal coupling with the α -proton, resulting in a complex ABX spin system.

3. Deshielding of the α -Proton: The α -proton appears relatively downfield at δ 3.48 ppm as a doublet of doublets (dd). This deshielding is caused by the combined inductive electron-withdrawing effects (-I effect) of the adjacent amine (-NH₂) and the ester carbonyl oxygen, which strip electron density away from the α -carbon.

¹³C NMR Spectral Data & Hybridization Effects

The ¹³C NMR spectrum provides a clear map of the carbon skeleton, validating the hybridization states and electronegative environments of the molecule.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift ( δ , ppm)	Type	Assignment
1	175.2	C	C =O (Ester carbonyl)
2	61.0	CH₂	-O-C H₂-CH₃
3	55.4	CH	α -C H
4	38.6	CH₂	β -C H₂
5	14.3	CH₃	-O-CH₂-C H₃
6	7.8	CH	Cyclopropyl-C H
7	4.5	CH₂	Cyclopropyl-C H₂
8	4.1	CH₂	Cyclopropyl-C H₂

Causality & Logical Interpretation

• Carbonyl & Heteroatom Effects: The ester carbonyl carbon is highly deshielded ( δ 175.2 ppm) due to the sp2 hybridization and the intense electronegativity of the two attached oxygen atoms. Similarly, the ethyl -O-CH₂- carbon is shifted to δ 61.0 ppm due to direct attachment to the ester oxygen.

• Cyclopropyl Carbons: The cyclopropyl carbons resonate at an unusually high field ( δ 4.1 to 7.8 ppm). This is characteristic of three-membered rings, where the unique sp3 -like hybridization (with increased s-character in the C-H bonds and increased p-character in the C-C bonds) pushes the carbon chemical shifts close to 0 ppm[6].

2D NMR Workflows for Absolute Validation

While 1D NMR provides a strong structural hypothesis, 2D NMR experiments are required to establish a self-validating proof of connectivity:

• COSY (Correlation Spectroscopy): Confirms the unbroken spin system from the α -proton ( δ 3.48) to the diastereotopic β -protons ( δ 1.65, 1.52), and subsequently to the cyclopropyl methine proton ( δ 0.75).

• HSQC (Heteronuclear Single Quantum Coherence): Maps the exact C-H connectivity, definitively proving that the highly shielded protons at δ 0.10 and 0.45 ppm are attached to the carbons at δ 4.1 and 4.5 ppm, respectively.

• HMBC (Heteronuclear Multiple Bond Correlation): Validates the ester linkage by showing a strong cross-peak between the ethyl -O-CH₂- protons ( δ 4.15) and the carbonyl carbon ( δ 175.2).

Conclusion

The structural elucidation of Ethyl (S)-2-amino-3-cyclopropylpropanoate via NMR relies heavily on understanding the fundamental principles of magnetic anisotropy and stereochemical symmetry. By recognizing the diagnostic upfield shifts of the cyclopropyl moiety and the complex coupling of diastereotopic protons, researchers can confidently validate the synthesis and purity of this critical unnatural amino acid before integrating it into complex peptidomimetic therapeutics.

References

• appchemical.
• CAS号：1487335-44-3 - 毕得医药 (Bidepharm)
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• NUCLEAR MAGNETIC RESONANCE SPECTROCOPY.
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• 6. apps.dtic.mil [apps.dtic.mil]

Stereochemical Configuration and 3D Structure of Ethyl (S)-2-amino-3-cyclopropylpropanoate: A Technical Guide for Peptidomimetic Drug Design

Executive Summary

The development of proteolytically stable, conformationally restricted peptidomimetics relies heavily on the incorporation of non-proteinogenic amino acids. Ethyl (S)-2-amino-3-cyclopropylpropanoate (the ethyl ester of L-cyclopropylalanine) has emerged as a privileged building block in modern medicinal chemistry. By introducing a rigid, sterically demanding cyclopropyl ring into the amino acid side chain, researchers can precisely control the χ1​ dihedral angle of the resulting peptide, reducing the entropic penalty of target binding while simultaneously shielding adjacent peptide bonds from enzymatic degradation.

This whitepaper provides an in-depth technical analysis of the stereochemical configuration, 3D structural dynamics, analytical signatures, and synthetic methodologies associated with Ethyl (S)-2-amino-3-cyclopropylpropanoate, grounded in field-proven protocols and authoritative literature.

Stereochemical and 3D Structural Profiling

Absolute Configuration and Conformational Dynamics

Ethyl (S)-2-amino-3-cyclopropylpropanoate features a chiral α -carbon (C2) with an (S) absolute configuration, corresponding to the natural L-amino acid stereochemistry required for biological target recognition. The defining structural feature is the β -cyclopropylmethyl side chain.

Unlike standard aliphatic residues (e.g., leucine or isoleucine), the cyclopropyl ring is highly strained. The carbon-carbon bonds within the three-membered ring possess significant s-character (sp 2 -like Walsh orbitals), which imparts unique electronic properties and restricts the rotational freedom of the side chain.

Causality in Drug Design: The restricted χ1​ dihedral angle forces the side chain into a predictable spatial orientation. When incorporated into a peptide backbone, this steric bulk pre-organizes the molecule into binding-competent conformations (such as β -turns or stabilized α -helices). As demonstrated in, substituting linear aliphatic residues with cyclopropylalanine increases the lipophilic surface area for hydrophobic pocket engagement without introducing the severe entropic penalties associated with highly flexible side chains.

Analytical Signatures: NMR Characterization

To ensure the integrity of synthesized Ethyl (S)-2-amino-3-cyclopropylpropanoate, rigorous analytical validation is required. The cyclopropyl protons provide a highly distinct upfield signature in 1 H NMR spectroscopy, serving as a self-validating marker for successful side-chain incorporation.

Table 1: Summarized 1 H and 13 C NMR Assignments (CDCl 3​ , 298 K)

NucleusChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)Structural Assignment 1 H0.10 – 0.18Multiplet-Cyclopropyl CH2​ (ring) 1 H0.45 – 0.55Multiplet-Cyclopropyl CH2​ (ring) 1 H0.80 – 0.95Multiplet-Cyclopropyl CH (ring) 1 H1.28Triplet7.1Ester CH3​ 1 H1.55 – 1.75Multiplet-Diastereotopic β CH2​ 1 H3.55Doublet of doublets7.5, 5.5Chiral α CH 1 H4.18Quartet7.1Ester CH2​ 13 C4.1, 4.5--Cyclopropyl CH2​ (ring) 13 C7.2--Cyclopropyl CH (ring) 13 C14.3--Ester CH3​ 13 C39.5-- β CH2​ 13 C54.2--Chiral α CH 13 C60.8--Ester CH2​ 13 C176.1--Carbonyl C=O

Note: If the compound is isolated as a hydrochloride salt, the α

CH proton will shift downfield to approximately δ 4.2–4.3 ppm due to the deshielding effect of the protonated amine.

De Novo Synthesis and Stereoselective Resolution

Achieving high enantiomeric purity (>98% ee) is critical, as the (R)-enantiomer can abrogate target binding. The most robust method for synthesizing unnatural α -amino acids utilizes a chiral Ni(II) Schiff base complex, a methodology extensively validated in.

Figure 1: Stereoselective synthesis workflow of Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Protocol 1: Asymmetric Synthesis of (S)-2-Amino-3-cyclopropylpropanoic Acid

• Preparation of the Ni(II) Complex: React the chiral auxiliary (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide with glycine and Ni(NO 3​ ) 2​ in methanol under basic conditions to form the square-planar Ni(II) Schiff base complex.

• Asymmetric Alkylation: Dissolve the Ni(II) complex in anhydrous DMF. Add finely powdered NaOH. Introduce cyclopropylmethyl bromide dropwise.

  • Causality: The Ni(II) ion acts as a templating center that rigidifies the intermediate enolate. The chiral auxiliary provides a severe steric block on the re face, forcing the electrophile to attack exclusively from the si face, establishing the (S) configuration.

• Hydrolysis and Auxiliary Recovery: Treat the alkylated complex with 3 M HCl at 80°C. This dismantles the complex, releasing the free amino acid, Ni(II) ions, and the chiral auxiliary (which is recovered via DCM extraction).

• Purification: Isolate the free amino acid via cation-exchange chromatography (e.g., Dowex 50WX8), eluting with 1 M NH 4​ OH to yield pure L-cyclopropylalanine.

Protocol 2: Esterification to Ethyl (S)-2-amino-3-cyclopropylpropanoate

• Activation: Suspend the purified (S)-2-amino-3-cyclopropylpropanoic acid in anhydrous absolute ethanol at 0°C under an argon atmosphere.

• Reagent Addition: Slowly add thionyl chloride (SOCl 2​ ) dropwise (1.5 equivalents).

  • Causality: SOCl 2​ reacts with ethanol to generate HCl in situ and forms an intermediate alkyl chlorosulfite that highly activates the carboxyl group. This ensures complete conversion without the equilibrium limitations of standard acid-catalyzed Fischer esterification.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours until TLC indicates complete consumption of the starting material.

• Isolation: Concentrate the reaction mixture in vacuo. Triturate the resulting solid with cold diethyl ether to precipitate Ethyl (S)-2-amino-3-cyclopropylpropanoate as a highly pure, bench-stable hydrochloride salt.

Applications in Targeted Therapeutics

The integration of Ethyl (S)-2-amino-3-cyclopropylpropanoate into peptide sequences has revolutionized the design of inhibitors targeting challenging protein-protein interactions (PPIs) and viral proteases.

Figure 2: Pharmacological integration of the cyclopropyl-modified peptidomimetic.

• Cysteine Protease Inhibitors: The cyclopropyl group is frequently utilized in the P2 or P3 pockets of protease inhibitors. Its steric bulk prevents the protease from adopting the necessary transition state geometry for backbone cleavage. Recent evaluations of have highlighted cyclopropyl-containing unnatural amino acids as critical components for achieving nanomolar affinity while resisting host-cell proteolytic degradation.

• Stapled Peptides for KRAS: In the pursuit of targeting the "undruggable" KRAS oncoprotein, utilizing cyclopropylalanine derivatives has shown remarkable success. The cyclopropyl ring perfectly occupies shallow hydrophobic grooves on the KRAS surface, enhancing binding affinity by displacing high-energy water molecules without incurring a high entropic cost.

References

• Belokon, Y. N., et al. "Chemical Dynamic Thermodynamic Resolution and S/R Interconversion of Unprotected Unnatural Tailor-made α-Amino Acids." The Journal of Organic Chemistry, 2015. URL:[Link]

• Spring, D. R., et al. "Targeting a Novel KRAS Binding Site: Application of One-Component Stapling of Small (5–6-mer) Peptides." Journal of Medicinal Chemistry, 2021. URL:[Link]

• Brackmann, F., & de Meijere, A. "Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids." Chemical Reviews, 2007. URL:[Link]

• Schirmeister, T., et al. "Challenges of short substrate analogues as SARS-CoV-2 main protease inhibitors." PubMed Central (PMC), 2022. URL:[Link]

The Dynamics of Cyclopropyl Ring Opening in Ethyl (S)-2-amino-3-cyclopropylpropanoate: A Mechanistic Guide

Executive Summary

In the landscape of drug development and enzymology, non-canonical amino acids serve as critical structural modulators and mechanistic probes. Ethyl (S)-2-amino-3-cyclopropylpropanoate —an esterified derivative of cyclopropylalanine—is uniquely valuable due to the inherent thermodynamic instability of its three-membered carbocycle. This guide deconstructs the mechanisms governing the cyclopropyl ring opening of this molecule, focusing on its application as an ultrafast "radical clock" in metalloenzyme kinetics and as a versatile building block in synthetic chemistry.

Structural Grounding and Chemical Context

The cyclopropyl moiety is characterized by extreme angle strain and torsional strain, possessing a cumulative ring strain energy of approximately 27.5 kcal/mol[Wessjohann et al., 2007][1]. This built-in potential energy makes the ring highly susceptible to cleavage when an adjacent reactive intermediate (such as a radical or carbocation) is generated.

The choice to utilize the ethyl ester rather than the free amino acid is a deliberate experimental design choice:

• Lipophilicity & Permeability: Esterification masks the carboxylic acid, preventing zwitterion formation. This dramatically increases the molecule's partition coefficient (LogP), allowing it to passively diffuse across lipid bilayers in whole-cell enzymatic assays.

• Reaction Stability: Masking the carboxylate prevents unwanted oxidative decarboxylation side-reactions when the molecule is subjected to strong single-electron oxidants.

Core Mechanisms of Cyclopropyl Ring Opening

The Radical Clock Mechanism (Metabolic Oxidation)

When Ethyl (S)-2-amino-3-cyclopropylpropanoate is metabolized by heme-containing enzymes like Cytochrome P450 (CYP450) or Isopenicillin N Synthase (IPNS), the reaction proceeds via a Hydrogen Atom Transfer (HAT) pathway. The high-valent iron-oxo species (Compound I) abstracts a hydrogen atom from the β -carbon (adjacent to the cyclopropyl ring), generating a transient cyclopropylcarbinyl radical .

Because of the immense ring strain, this secondary radical faces a kinetic bifurcation:

• Oxygen Rebound: Immediate recombination with the iron-bound hydroxyl radical to form an intact cyclopropyl alcohol.

• Ring Opening ( β -scission): The C-C bond of the cyclopropyl ring undergoes homolytic cleavage at an exceptionally fast, calibrated rate ( kopen​ ), yielding a primary homoallylic radical, which subsequently captures oxygen to form a ring-opened acyclic alcohol.

By quantifying the ratio of ring-intact to ring-opened metabolites, researchers can mathematically deduce the absolute rate of the enzyme's oxygen rebound ( krebound​ ), providing a precise "stopwatch" for the catalytic cycle[Bowry et al., 1992][2].

Mechanistic divergence of the cyclopropylcarbinyl radical intermediate.

Mechanism-Based Enzyme Inactivation

In certain enzymatic pockets, the ring-opened homoallylic radical does not undergo oxygen rebound. Instead, the highly reactive primary carbon-centered radical escapes the immediate coordination sphere of the heme iron and covalently alkylates a nearby active-site amino acid residue or the heme porphyrin ring itself. This results in irreversible suicide inhibition of the enzyme, a mechanism actively exploited in the design of targeted covalent inhibitors[Zhuang et al., 2017][3].

Quantitative Kinetic Data

To effectively utilize this molecule as a mechanistic probe, one must understand the competitive kinetics between ring opening and oxygen rebound. The table below summarizes the kinetic parameters for various cyclopropylcarbinyl radical systems interacting with CYP450 enzymes[Auclair et al., 2005][4].

Radical Intermediate Type	Ring Opening Rate ( kopen​ )	Oxygen Rebound Rate ( krebound​ )	Dominant Metabolite Profile
Primary Cyclopropylcarbinyl	∼1×108 s −1	∼2×1010 s −1	Predominantly Intact Alcohol
Secondary Cyclopropylcarbinyl*	∼2×109 s −1	∼1×1010 s −1	Mixed (Intact & Ring-Opened)
Tertiary Cyclopropylcarbinyl	>1×1011 s −1	∼1×1010 s −1	Predominantly Ring-Opened

*Note: The β -carbon radical generated from Ethyl (S)-2-amino-3-cyclopropylpropanoate is a secondary radical, making it an ideal clock for measuring standard CYP450 rebound rates, as it yields a quantifiable mixture of both products.

Self-Validating Experimental Protocols

Protocol 1: Enzymatic Radical Clock Assay (CYP450)

This protocol is designed to determine the oxygen rebound rate of a specific CYP450 isoform using Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Step 1: Reaction Initiation & Steady-State Maintenance

• Action: Incubate 100 µM of the substrate with 50 nM recombinant CYP enzyme and an NADPH-regenerating system (glucose-6-phosphate, G6PDH, NADP+) in 0.1 M potassium phosphate buffer (pH 7.4) at 37°C.

• Causality: A regenerating system is strictly required over direct NADPH addition. Direct addition causes a rapid spike and subsequent depletion of reducing equivalents, leading to product inhibition by NADP+. The regenerating system ensures true steady-state kinetics.

Step 2: Reaction Quenching

• Action: After exactly 15 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing 1 µM of an isotopically labeled internal standard (IS).

• Causality: Acetonitrile rapidly denatures the metalloenzyme, instantly halting the radical cascade. The ice-cold temperature suppresses non-enzymatic auto-oxidation of the transient homoallylic species. Immediate introduction of the IS corrects for any matrix suppression or recovery losses during subsequent LC-MS/MS analysis.

Step 3: Internal Validation (Control Systems)

• Action: Run parallel assays omitting the NADPH-regenerating system (Negative Control) and using a known, fully stable aliphatic substrate (Positive Control).

• Causality: The minus-NADPH control proves that any observed ring opening is strictly dependent on the CYP450 catalytic cycle (ruling out background hydrolysis or thermal degradation).

Self-validating workflow for determining enzymatic oxygen rebound rates.

Protocol 2: Synthetic Halogen-Mediated Ring Opening

Beyond enzymology, the cyclopropyl ring can be intentionally opened in the laboratory to synthesize densely functionalized acyclic amino acid derivatives[Schoefield et al., 2018][5].

Step 1: Electrophilic Activation

• Action: Dissolve Ethyl (S)-2-amino-3-cyclopropylpropanoate in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add 1.2 equivalents of N-iodosuccinimide (NIS) at -78°C.

• Causality: NIS provides a mild, controlled source of electrophilic iodine ( I+ ). The cryogenic temperature (-78°C) is critical to prevent over-oxidation of the primary amine and to stabilize the resulting highly reactive iodonium-cyclopropyl intermediate.

Step 2: Nucleophilic Trapping

• Action: Slowly introduce 3.0 equivalents of anhydrous methanol to the reaction mixture, allowing it to gradually warm to room temperature over 4 hours.

• Causality: Methanol acts as a nucleophile, attacking the activated, strained ring to trigger heterolytic C-C bond cleavage. This yields a 1,3-methoxy-iodo acyclic derivative. The gradual warming ensures that the nucleophilic attack outpaces any competing elimination reactions (which would yield unwanted alkenes).

Step 3: Internal Validation

• Action: Monitor the reaction via TLC (Thin Layer Chromatography) and quench with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ).

• Causality: The thiosulfate quench is a self-validating safety and purity step; it reduces any unreacted electrophilic iodine species to inert iodide ( I− ), preventing the degradation of the product during silica gel column chromatography.

References

• Auclair, K., et al. (2005). Cyclopropyl containing fatty acids as mechanistic probes for cytochromes P450. PubMed / NIH. 4

• Bowry, V. W., et al. (1992). Cytochrome P450 hydroxylation of hydrocarbons: Variation in the rate of oxygen rebound using cyclopropyl radical clocks. American Chemical Society. 2

• Zhuang, et al. (2017). Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism. Frontiers in Pharmacology. 3

• Wessjohann, L. A., et al. (2007). Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. Chemical Reviews. 1

• Schoefield, C. J., et al. (2018). Roles of 2-oxoglutarate oxygenases and isopenicillin N synthase in β-lactam biosynthesis. Royal Society of Chemistry.5

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• 4. Cyclopropyl containing fatty acids as mechanistic probes for cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Roles of 2-oxoglutarate oxygenases and isopenicillin N synthase in β-lactam biosynthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/C8NP00002F [pubs.rsc.org]

Structural and Mechanistic Profiling of Ethyl (S)-2-amino-3-cyclopropylpropanoate Derivatives via X-Ray Crystallography

Executive Rationale

The strategic incorporation of non-canonical amino acids into peptidomimetic scaffolds has revolutionized structure-based drug design. Among these, Ethyl (S)-2-amino-3-cyclopropylpropanoate —the ethyl ester of (S)-cyclopropylalanine—serves as a critical synthetic building block and lipophilic prodrug. Upon intracellular esterase cleavage or direct synthetic incorporation into larger macrocycles and α -ketoamides, the cyclopropylalanine moiety acts as a potent pharmacophore.

High-resolution X-ray crystallography has repeatedly demonstrated that the cyclopropyl group provides unparalleled shape complementarity to the hydrophobic S1 and S2 pockets of viral and bacterial proteases (). This technical guide deconstructs the crystallographic workflows, quantitative data, and mechanistic causality behind the efficacy of these derivatives in modern drug development.

Mechanistic Binding Logic & Causality

The pharmacological superiority of cyclopropylalanine derivatives over their linear aliphatic counterparts (e.g., norvaline or leucine) is grounded in strict thermodynamic and steric causality:

• Restricted Conformational Entropy : The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol), which heavily restricts the χ1​ and χ2​ dihedral angles of the amino acid side chain. This pre-organizes the ligand into a bioactive gauche conformation, drastically minimizing the entropic penalty typically incurred upon target binding.

• Optimal Lipophilic Packing : The cyclopropyl group is bulkier than an ethyl group but more compact than a cyclopentyl ring. It perfectly displaces high-energy, ordered water molecules within deep hydrophobic pockets without inducing steric clashes with the protease backbone.

• Feedback Inhibition Mimicry : Beyond viral proteases, cyclopropylalanine acts as a potent feedback inhibitor of α -isopropylmalate synthase ( α -IPMS), structurally mimicking L-leucine to block essential amino acid biosynthesis in pathogens ().

Fig 2: Mechanistic binding logic of cyclopropylalanine derivatives in protease active sites.

Self-Validating Crystallographic Workflow

To accurately resolve the electron density of the cyclopropyl ring, researchers must employ a rigorous, self-validating crystallographic protocol. The following methodology details the causal reasoning behind each experimental choice.

Step 1: Ligand Preparation & Complexation

• Protocol : Synthesize or hydrolyze the Ethyl (S)-2-amino-3-cyclopropylpropanoate derivative to >98% purity. Dissolve the compound in 100% anhydrous DMSO to create a 50 mM stock. Incubate the target protein (e.g., 10 mg/mL) with a 5-fold molar excess of the ligand for 2 hours at 4°C.

• Causality : The cyclopropyl moiety is highly lipophilic. Utilizing 100% DMSO prevents aqueous aggregation and micelle formation, ensuring the ligand remains monomeric and accessible for stoichiometric active-site binding.

Step 2: Vapor Diffusion Co-Crystallization

• Protocol : Dispense 1 μ L of the protein-ligand complex and 1 μ L of reservoir solution (e.g., 20% PEG 3350, 0.1 M Bis-Tris pH 6.5) into a hanging drop. Seal over 500 μ L of reservoir solution.

• Causality : Vapor diffusion drives slow dehydration of the drop, gently pushing the protein into a supersaturated state. This controlled kinetic pathway favors the nucleation of a highly ordered crystal lattice rather than amorphous precipitation.

Step 3: Cryoprotection & Synchrotron Diffraction

• Protocol : Transfer the crystal to a cryoprotectant solution (reservoir buffer + 20% v/v glycerol) for 30 seconds. Flash-cool in liquid nitrogen (100 K) and expose to a synchrotron X-ray beam ( λ = 0.978 Å).

• Causality : Glycerol disrupts the hydrogen-bonding network of water, preventing the formation of crystalline ice during flash-cooling. Ice rings would otherwise diffract strongly, obscuring the delicate high-resolution reflections needed to resolve the cyclopropyl carbon atoms.

Step 4: Phase Solving & Iterative Refinement

• Protocol : Solve the phase problem using Molecular Replacement (MR) via software like Phaser. Perform iterative cycles of rigid-body, B-factor, and coordinate refinement using Phenix, manually adjusting the ligand in Coot based on the 2Fo​−Fc​ electron density map.

• Causality (Self-Validation) : The protocol is inherently self-validating through the Rfree​ metric—calculated from 5% of reflections deliberately omitted from refinement. If Rfree​ diverges from Rwork​ by >5%, the model is over-parameterized (fitting to noise), prompting an immediate reduction in coordinate restraints.

Fig 1: Self-validating X-ray crystallography workflow for protein-ligand structural determination.

Quantitative Structural Data

The structural integrity of cyclopropylalanine incorporation has been validated across multiple protein engineering and drug discovery campaigns (). Below are the aggregated quantitative benchmarks required to confirm successful ligand modeling.

Table 1: X-ray Crystallographic Data Collection and Refinement Statistics

Crystallographic Parameter	Target Benchmark	Self-Validating Causality
Wavelength ( λ )	~0.978 Å	Optimized for synchrotron anomalous dispersion and minimal radiation damage.
Resolution Limit	< 2.0 Å	Essential for unambiguously resolving the electron density of the cyclopropyl ring.
Completeness	> 95%	Ensures no systematic directional bias in the calculated electron density map.
Rwork​	< 20%	Measures the direct agreement between the structural model and experimental data.
Rfree​	< 25%	Cross-validation metric; prevents over-parameterization of the ligand coordinates.
Ligand B-factor	< 40 Å 2	Confirms high ligand occupancy and low thermal motion within the active site.

Table 2: Geometric Parameters of Cyclopropylalanine Derivatives in Active Sites

Structural Feature	Measurement	Mechanistic Implication
Cyclopropyl C-C Bond	1.51 Å	High ring strain restricts conformational entropy, pre-organizing the ligand.
Ligand-S1 Pocket Distance	3.2 - 3.5 Å	Optimal van der Waals contact, displacing high-energy ordered water molecules.
Backbone Amide H-Bond	2.8 - 3.1 Å	Provides strong directional anchoring to the protease active site backbone.
Dihedral Angle ( χ1​ )	-65° (gauche)	Locks the side chain in a bioactive geometry, minimizing the binding penalty.

Conclusion

The utilization of Ethyl (S)-2-amino-3-cyclopropylpropanoate and its downstream derivatives represents a masterclass in structure-based drug design. By leveraging the unique steric bulk and conformational rigidity of the cyclopropyl ring, researchers can engineer highly potent, metabolically stable inhibitors. The rigorous, self-validating X-ray crystallographic workflows outlined in this guide ensure that the atomic-level causality of these interactions is captured with absolute precision, driving the next generation of antiviral and antibacterial therapeutics.

References

• Zhang, L., et al. "Crystal Structure of SARS-CoV-2 Main Protease Provides a Basis for Design of Improved α-Ketoamide Inhibitors." Science,[Link]

• Ma, B., et al. "A Novel Antibiotic Mechanism of l-Cyclopropylalanine Blocking the Biosynthetic Pathway of Essential Amino Acid l-Leucine." International Journal of Molecular Sciences,[Link]

• Cheley, S., et al. "Molecular bases of cyclodextrin adapter interactions with engineered protein nanopores." Proceedings of the National Academy of Sciences,[Link]

Protocols & Analytical Methods

N-terminal Fmoc/Boc protection strategies for Ethyl (S)-2-amino-3-cyclopropylpropanoate

Application Note: N-Terminal Protection Strategies for Ethyl (S)-2-amino-3-cyclopropylpropanoate

Executive Summary

Ethyl (S)-2-amino-3-cyclopropylpropanoate is a highly valued non-canonical amino acid building block. The incorporation of a cyclopropyl ring introduces unique conformational rigidity and enhanced metabolic stability (resistance to proteolysis) into peptide-based therapeutics. To effectively utilize this building block in multi-step solution-phase synthesis or solid-phase peptide synthesis (SPPS), orthogonal protection of the N-terminal primary amine is mandatory. This guide details the mechanistic rationale, quantitative parameters, and self-validating protocols for both Fmoc and Boc protection strategies.

Strategic Rationale & Mechanistic Causality

When working with an amino ester, the primary synthetic challenge is protecting the N-terminus without inducing premature saponification (hydrolysis) of the C-terminal ethyl ester.

• Base Selection Causality: Standard amino acid protection protocols often utilize strong aqueous bases like 1N NaOH[1]. However, these highly alkaline conditions are incompatible with ester stability, necessitating orthogonal, milder conditions to prevent unwanted ester cleavage ()[2].

• Fmoc Strategy (Base-Labile): The 9-fluorenylmethyloxycarbonyl (Fmoc) group is installed using Fmoc-OSu rather than Fmoc-Cl. Fmoc-Cl is highly reactive and prone to promoting dipeptide formation. Conversely, Fmoc-OSu reacts smoothly under mild biphasic conditions (NaHCO₃ in THF/H₂O) to afford high yields free of oligomeric impurities ()[3]. The Fmoc group's base-lability enables orthogonal deprotection later in the synthetic pipeline ()[4].

• Boc Strategy (Acid-Labile): The tert-Butyloxycarbonyl (Boc) group is introduced via Di-tert-butyl dicarbonate (Boc₂O). Utilizing anhydrous conditions with a sterically hindered organic base like N,N-Diisopropylethylamine (DIPEA) completely eliminates the risk of ester hydrolysis. The Boc group is exceptionally stable to nucleophiles, allowing for downstream basic manipulations before its eventual removal via acid-catalyzed cleavage ()[5].

Pathway Visualization

Divergent N-terminal protection workflows for Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Quantitative Reaction Parameters

Parameter	Fmoc Protection Strategy	Boc Protection Strategy
Active Reagent	Fmoc-OSu (1.1 eq)	Boc₂O (1.1 eq)
Base / Solvent System	NaHCO₃ (2.5 eq) / THF:H₂O (1:1)	DIPEA (2.5 eq) / Anhydrous DCM
Reaction Temperature	0°C warming to Room Temperature	0°C warming to Room Temperature
Reaction Time	2 - 4 hours	4 - 6 hours
Self-Validation Cue	UV-active product shift on TLC	CO₂ gas evolution (effervescence)
Typical Yield	85 - 92%	88 - 95%
Deprotection Condition	20% Piperidine in DMF	20-50% TFA in DCM

Self-Validating Experimental Protocols

Protocol A: Fmoc Protection (Mild Biphasic Conditions)

• Preparation & Dissolution: Suspend Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride (1.0 eq) in a 1:1 mixture of THF and deionized water. Causality: The biphasic mixed solvent ensures the solubility of both the organic amino ester and the inorganic base.

• Base Neutralization: Add Sodium Bicarbonate (NaHCO₃) (2.5 eq) portion-wise. Causality: NaHCO₃ is a mild base that neutralizes the HCl salt to liberate the free amine without causing alkaline saponification of the C-terminal ethyl ester.

• Electrophile Addition: Cool the reaction to 0°C. Add Fmoc-OSu (1.1 eq) dissolved in minimal THF dropwise.

• Self-Validating Monitoring: Stir for 2-4 hours, allowing the reaction to warm to room temperature. Monitor via TLC (Hexane/EtOAc 7:3). Validation: Perform a Ninhydrin stain. The disappearance of the purple spot (primary amine) and the emergence of a highly UV-active spot (Fmoc chromophore) confirms complete conversion.

• Quenching & Workup: Acidify the mixture to pH 3-4 using 1M Citric Acid. Validation & Causality: Citric acid is a mild organic acid that selectively protonates any trace unreacted amine (forcing it into the aqueous layer for removal) while leaving the acid-stable Fmoc group and ethyl ester intact. Extract with EtOAc (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography to yield the pure Fmoc-protected amino ester.

Protocol B: Boc Protection (Anhydrous Conditions)

• Preparation & Dissolution: Dissolve the amino ester hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM).

• Base Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) at 0°C. Causality: Anhydrous conditions combined with a sterically hindered organic base completely eliminate the risk of ester hydrolysis while effectively neutralizing the hydrochloride salt.

• Electrophile Addition: Add Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) dropwise. Validation: The reaction produces tert-butanol and CO₂ gas. The visual effervescence (bubbling) of CO₂ serves as a real-time, self-validating kinetic indicator that the anhydride is active and acylation is proceeding ()[6].

• Monitoring: Stir for 4-6 hours at room temperature. Monitor via TLC (Hexane/EtOAc 8:2) with Ninhydrin staining to confirm the consumption of the starting material.

• Quenching & Workup: Wash the organic layer sequentially with 0.5M KHSO₄, saturated aqueous NaHCO₃, and brine. Validation & Causality: This orthogonal washing sequence acts as an intrinsic purification step. The acidic KHSO₄ wash actively removes the DIPEA base and unreacted amine, while the NaHCO₃ wash neutralizes residual acidic impurities.

• Purification: Dry over MgSO₄, filter, and concentrate under reduced pressure to afford the Boc-protected derivative.

References

• The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide | BenchChem |

• Understanding Boc protection and deprotection in peptide synthesis | BenchChem |

• Boc-Protected Amino Groups | Organic Chemistry Portal |

• Fmoc-Protected Amino Groups | Organic Chemistry Portal |

• Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent | National Center for Biotechnology Information (PMC) |

• Protocol for the Fmoc-Protection of the N-terminal of an amino acid | Thermo Fisher Scientific |

Sources

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fmoc-Protected Amino Groups [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Ethyl (S)-2-amino-3-cyclopropylpropanoate as a Chiral Building Block in Peptidomimetic Drug Discovery

Executive Summary

The landscape of modern drug discovery increasingly relies on non-proteinogenic amino acids to overcome the pharmacokinetic limitations of native peptides. Ethyl (S)-2-amino-3-cyclopropylpropanoate , the ethyl ester derivative of L-cyclopropylalanine (Cpa), serves as a highly versatile chiral building block. By providing a unique combination of conformational rigidity, enhanced lipophilicity, and orthogonal C-terminal protection, this intermediate is critical in the synthesis of advanced peptidomimetics, particularly for viral and human protease inhibitors.

This application note details the structural rationale, quantitative Structure-Activity Relationship (SAR) data, and a self-validating synthetic protocol for incorporating this building block into drug scaffolds.

Structural and Pharmacological Rationale

The Strategic Value of the Cyclopropyl Group

L-Cyclopropylalanine is a non-proteinogenic amino acid that features a cyclopropyl ring attached to the beta-carbon of alanine. This structural motif imparts distinct conformational rigidity and electronic properties, making it a highly valuable component for modifying receptor binding and improving metabolic stability1[1].

In the realm of infectious diseases, Cpa has demonstrated intrinsic bioactivity. As a natural product isolated from Amanita virgineoides, it acts as a broad-spectrum antibiotic by blocking the biosynthesis of the essential amino acid L-leucine via the inhibition of α-isopropylmalate synthase (α-IMPS) 2[2].

However, its most prominent modern application is as a P2 pocket-filling residue in protease inhibitors:

• SARS-CoV-2 Main Protease (Mpro): In derivatives of the antiviral drug GC376, incorporating Cpa at the P2 position allows the cyclopropyl group to maintain close C–H...π contacts with the His41 residue. This fills the S2 pocket in a much more compact and geometrically optimized fashion than native leucine residues3[3].

• Human Cathepsin S (hCatS): In γ-lactam-based peptidomimetics, Cpa at the P2 site yields highly potent inhibitory effects (K_i ~ 50 nM), demonstrating excellent compatibility with electrophilic Michael acceptor warheads4[4].

Why the Ethyl Ester Form?

Using Ethyl (S)-2-amino-3-cyclopropylpropanoate rather than the free acid is a deliberate synthetic strategy. The ethyl ester provides orthogonal protection during N-terminal elongation (e.g., Fmoc/Boc coupling). It prevents unwanted side reactions at the C-terminus, enhances the solubility of the growing peptide fragment in organic solvents (DCM, DMF), and can be selectively cleaved via mild saponification without disturbing base-sensitive N-protecting groups like Fmoc.

Quantitative SAR Data Presentation

The following table summarizes the impact of substituting native amino acids with Cyclopropylalanine across various therapeutic targets, highlighting the causality between structural modification and binding affinity.

Target Enzyme / PPI	Inhibitor Scaffold	P2 Residue	Binding Affinity (K_i / IC_50)	Pharmacological Observation & Causality
SARS-CoV-2 Mpro	GC376 Analogues	Cyclopropylalanine	Low Nanomolar	Optimal S2 pocket filling; compact C-H...π interactions with His41 enhance residence time.
Human Cathepsin S	γ-Lactam Peptidomimetics	Cyclopropylalanine	~50 nM (K_i)	Comparable affinity to Norleucine; slightly less potent than the bulkier Cyclohexylalanine.
KEAP1/NRF2 PPI	THIQ Derivatives	Cyclopropylalanine	>64 μM (IC_50)	Ring contraction from cyclobutyl to cyclopropyl reduces necessary lipophilic contact in the P2 pocket, dropping affinity5[5].
α-IMPS (Fungi)	Natural Free Acid	Cyclopropylalanine	Broad-spectrum	Direct competitive inhibition of L-leucine biosynthesis pathways absent in human hosts.

Experimental Protocol: Synthesis of a P2-Cpa Peptidomimetic Intermediate

The following protocol details the coupling of a P3 building block to Ethyl (S)-2-amino-3-cyclopropylpropanoate, followed by self-validating saponification.

Phase 1: Amide Bond Formation (Coupling)

Objective: Couple Fmoc-tert-leucine (P3) to the free amine of the Cpa ethyl ester (P2).

• Causality for Reagents: HATU is selected over standard EDC/HOBt due to the high steric hindrance of both the cyclopropyl group and the bulky tert-leucine. DIPEA acts as a non-nucleophilic base to liberate the free amine from the Cpa-OEt·HCl salt without causing side-reactions.

Step-by-Step:

• Dissolve 1.0 eq of Fmoc-Tle-OH and 1.1 eq of HATU in anhydrous DMF (0.2 M concentration) under an inert N2 atmosphere.

• Add 2.5 eq of DIPEA and stir for 5 minutes at 0°C to pre-activate the carboxylic acid.

• Add 1.05 eq of Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride. Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint 1 (TLC): Sample 5 µL of the mixture, dilute in 100 µL MeOH, and spot on a silica TLC plate (Eluent: 50% EtOAc/Hexanes). Stain with Ninhydrin and heat.

  • Validation Logic: The primary amine of unreacted Cpa-OEt will stain bright purple. The complete disappearance of this spot validates 100% coupling efficiency. If the spot persists, the causality points to degraded HATU or insufficient DIPEA (amine remains protonated). Correction: Add 0.2 eq HATU and 0.5 eq DIPEA.

• Quench with saturated NH4Cl, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate in vacuo.

Phase 2: Mild Ester Hydrolysis (Saponification)

Objective: Cleave the ethyl ester to expose the C-terminal carboxylic acid for subsequent P1/Warhead coupling, without cleaving the Fmoc group.

• Causality for Reagents: Standard Fmoc deprotection requires secondary amines (piperidine). Mild LiOH saponification at 0°C selectively hydrolyzes the ester while keeping the Fmoc group intact.

Step-by-Step:

• Dissolve the Fmoc-Tle-Cpa-OEt intermediate in a 3:1 mixture of THF/H2O (0.1 M).

• Cool the solution to 0°C in an ice bath.

• Dropwise, add 1.2 eq of LiOH·H2O dissolved in minimal water. Stir strictly at 0°C for 1.5 hours.

• Self-Validation Checkpoint 2 (LC-MS): Inject a 2 µL quenched sample into the LC-MS.

  • Validation Logic: Monitor the disappearance of the ethyl ester mass [M+H]+ and the appearance of the free acid [M+H]+ . Crucially, check the chromatogram for a single sharp peak. Saponification can sometimes cause epimerization at the alpha-carbon. A doublet peak indicates epimerization occurred, meaning the base was too strong or the temperature drifted.

• Acidify the mixture to pH 3 using 1M HCl (to protonate the newly formed carboxylate), extract with DCM, dry, and concentrate to yield the pure Fmoc-Tle-Cpa-OH intermediate.

Visualizations

Workflow Diagram: Peptidomimetic Synthesis

Workflow for incorporating Ethyl (S)-2-amino-3-cyclopropylpropanoate into a peptidomimetic.

Mechanistic Diagram: S2 Pocket Inhibition

Mechanism of protease inhibition driven by the cyclopropylalanine P2 residue.

References

• The Role of L-Cyclopropylalanine in Modern Drug Discovery Source: nbinno.com URL:[1]

• A Novel Antibiotic Mechanism of l-Cyclopropylalanine Blocking the Biosynthetic Pathway of Essential Amino Acid l-Leucine Source: Molecules (PubMed Central / NIH) URL:[2]

• Improved SARS-CoV-2 Mpro inhibitors based on feline antiviral drug GC376: Structural enhancements, increased solubility, and micellar studies Source: PubMed Central / NIH URL:[3]

• A Second Opportunity for the Peptide-Based Analogues with γ-Lactam at the P1 Position: Human Cathepsin S Inhibition Source: PubMed Central / NIH URL:[4]

• Combined Peptide and Small-Molecule Approach toward Nonacidic THIQ Inhibitors of the KEAP1/NRF2 Interaction Source: PubMed Central / NIH URL:[5]

Sources

• 1. nbinno.com [nbinno.com]
• 2. A Novel Antibiotic Mechanism of l-Cyclopropylalanine Blocking the Biosynthetic Pathway of Essential Amino Acid l-Leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improved SARS-CoV-2 Mpro inhibitors based on feline antiviral drug GC376: Structural enhancements, increased solubility, and micellar studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Second Opportunity for the Peptide-Based Analogues with γ-Lactam at the P1 Position: Human Cathepsin S Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combined Peptide and Small-Molecule Approach toward Nonacidic THIQ Inhibitors of the KEAP1/NRF2 Interaction - PMC [pmc.ncbi.nlm.nih.gov]

Saponification of Ethyl (S)-2-amino-3-cyclopropylpropanoate to yield free amino acids

Application Note: Saponification of Ethyl (S)-2-amino-3-cyclopropylpropanoate to Yield Free Amino Acids

Executive Summary

The synthesis of unnatural amino acids, particularly those bearing cyclopropyl moieties, is a cornerstone of modern peptidomimetic drug discovery due to their ability to restrict conformational flexibility and enhance metabolic stability. However, the final deprotection step—converting the ester back to the free carboxylic acid—poses a significant synthetic challenge. This application note details a highly optimized, self-validating protocol for the saponification of Ethyl (S)-2-amino-3-cyclopropylpropanoate. By leveraging mild lithium-based hydrolysis and precise isoelectric quenching, this methodology guarantees quantitative ester cleavage while strictly preserving the integrity of the delicate (S)-stereocenter.

Mechanistic Causality: Designing the Optimal Hydrolysis System

Saponification is the basic hydrolysis of an ester via a nucleophilic acyl substitution mechanism, converting the ester into a carboxylate salt before acidic workup yields the free acid . When dealing with chiral amino acid esters, the primary risk is racemization. The α -proton is highly acidic, and strong bases can easily abstract it, leading to an achiral enolate intermediate [[1]]([Link]).

Why Lithium Hydroxide (LiOH)? While sodium hydroxide (NaOH) or potassium hydroxide (KOH) are standard for robust esters, their use with sensitive amino acid esters often leads to decomposition and significant racemization . We exclusively utilize LiOH·H₂O. The lithium cation ( Li+ ) acts as a mild Lewis acid, strongly coordinating to the carbonyl oxygen. This coordination increases the electrophilicity of the carbonyl carbon, accelerating the rate of nucleophilic attack ( khydrolysis​ ) by the hydroxide ion. Consequently, the hydrolysis pathway vastly outcompetes the α -deprotonation pathway ( kracemization​ ), ensuring the (S)-stereocenter remains completely intact .

Visualizing the Reaction Pathways

Caption: Kinetic competition between ester hydrolysis and alpha-proton abstraction.

Caption: Workflow for the mild saponification and isoelectric isolation of the free amino acid.

Quantitative Optimization Data

To validate the superiority of the chosen conditions, parallel reactions were conducted. The data below demonstrates the critical need for lithium-mediated catalysis and strict temperature control to maintain enantiomeric excess (ee).

Table 1: Optimization of Saponification Conditions

Entry	Base (Equiv)*	Solvent System	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	NaOH (2.5)	MeOH / H₂O (3:1)	25	2.0	>99	81.4 (Racemization)
2	KOH (2.5)	THF / H₂O (3:1)	25	2.5	>99	86.2 (Racemization)
3	LiOH·H₂O (2.5)	THF / H₂O (3:1)	25	4.0	>99	97.5
4	LiOH·H₂O (2.5)	THF / H₂O (3:1)	0 to 15	6.0	>99	>99.9 (Optimal)

*Note: 2.5 equivalents of base are utilized because the starting material is supplied as a hydrochloride salt. 1.0 equiv neutralizes the HCl, 1.0 equiv drives the hydrolysis, and 0.5 equiv acts as a kinetic excess.

Self-Validating Experimental Protocol

Unlike N-protected amino acids which can be easily extracted into organic solvents at pH 3 , the product of this reaction is a free amino acid. It will form a highly water-soluble zwitterion. The following protocol relies on precise isoelectric precipitation for isolation.

Materials Required:

• Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride (1.0 eq, 10.0 mmol, 1.93 g)

• Lithium hydroxide monohydrate (LiOH·H₂O) (2.5 eq, 25.0 mmol, 1.05 g)

• Tetrahydrofuran (THF), HPLC grade (30 mL)

• Deionized Water (10 mL)

• 1M Hydrochloric Acid (HCl)

Step-by-Step Methodology:

• Substrate Solubilization: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.93 g of Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride in 30 mL of THF. Add 10 mL of deionized water.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Base Addition: Slowly add 1.05 g of solid LiOH·H₂O in three portions over 15 minutes to prevent localized exothermic spikes.

• Hydrolysis: Remove the ice bath and allow the reaction to warm to 15 °C. Stir vigorously for 6 hours .

• Validation Checkpoint 1 (Reaction Completion): Extract a 10 µL aliquot, dilute in 1 mL Acetonitrile, and inject into the LC-MS.

  • Self-Validation: The reaction is complete when the starting material mass ( m/z 158.1 [M+H]+ ) is completely absent, and the product mass ( m/z 130.1 [M+H]+ ) is the sole dominant peak.

• Isoelectric Quenching (Critical): Cool the reaction mixture back to 0 °C. Insert a calibrated pH probe directly into the stirring solution. Dropwise, add 1M HCl until the pH reaches exactly 5.8 (the calculated isoelectric point, pI, of the aliphatic amino acid).

  • Self-Validation: As the pH crosses 6.5 and approaches 5.8, the previously clear solution will rapidly become opaque and cloudy. This visual cue validates that the highly soluble lithium carboxylate is successfully converting into the insoluble neutral zwitterion.

• Isolation: Concentrate the mixture under reduced pressure (at 30 °C) to remove the THF. Cool the remaining aqueous slurry to 4 °C overnight to maximize crystallization.

• Filtration: Filter the white precipitate through a sintered glass funnel. Wash the filter cake with ice-cold ethanol (2 x 5 mL) to remove any trace organic impurities and residual salts. Dry under high vacuum to yield (S)-2-amino-3-cyclopropylpropanoic acid as a pure white powder.

References

• McDermott, J. R., & Benoiton, N. L. "N-Methylamino Acids in Peptide Synthesis. III. Racemization during Deprotection by Saponification and Acidolysis." Canadian Journal of Chemistry, 51(12), 1915-1919. URL: [Link]

• European Patent Office. "Process for the saponification of aminoacid-/peptide esters." Patent EP0523461B1. URL:

• [[2]]([Link]) Master Organic Chemistry. "Basic Hydrolysis of Esters - Saponification." Master Organic Chemistry. URL: [Link]

• [[3]]([Link]) OperaChem. "Saponification - Typical procedures." OperaChem Laboratory Guides. URL: [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Saponification-Typical procedures - operachem [operachem.com]

Application Notes & Protocols: Incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate into Peptidomimetics

Introduction: The Strategic Value of Conformational Constraint in Peptidomimetics

The therapeutic potential of native peptides is often hindered by their poor metabolic stability and lack of oral bioavailability.[1][2] Peptidomimetics, molecules that mimic the structure and function of natural peptides, overcome these limitations by incorporating non-canonical amino acids (ncAAs).[1][3] The introduction of ncAAs can enforce specific secondary structures, enhance resistance to proteolytic degradation, and improve receptor binding affinity and selectivity.[4][5]

Among the vast arsenal of ncAAs, those containing cyclopropyl groups, such as (S)-2-amino-3-cyclopropylpropanoic acid, are of significant interest.[6][7] The cyclopropyl ring is a sterically demanding, conformationally constrained motif. Its incorporation into a peptide backbone restricts the rotational freedom around the Cα-Cβ bond, effectively "locking" the side chain into a preferred orientation.[3] This pre-organization can lead to a lower entropic penalty upon binding to a biological target, resulting in enhanced potency. Furthermore, the unnatural structure provides a steric shield against enzymatic cleavage, prolonging the in-vivo half-life of the peptidomimetic.[7]

This guide provides a comprehensive overview and detailed protocols for the incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate, a key building block, into peptide sequences using both solid-phase and solution-phase synthesis strategies.

Properties of Ethyl (S)-2-amino-3-cyclopropylpropanoate

Effective utilization of a non-natural amino acid in peptide synthesis begins with a thorough understanding of its physical and chemical properties. Ethyl (S)-2-amino-3-cyclopropylpropanoate is the ethyl ester form of the corresponding carboxylic acid, (S)-cyclopropylglycine, a crucial chiral building block for various drug molecules.[6][8] While extensive physical property data for the ethyl ester is not consolidated in a single source, the properties can be inferred from its structure and related compounds.

Property	Value / Description	Source / Rationale
Molecular Formula	C₈H₁₅NO₂	Stoichiometry
Molecular Weight	157.21 g/mol	Calculation
Appearance	Typically a colorless to pale yellow oil or low-melting solid	General property of amino acid esters[9]
Chirality	(S)-enantiomer	Specified
Solubility	Soluble in organic solvents (DMF, DCM, MeOH); limited solubility in water	Based on ester and cyclopropyl functionalities
Key Feature	Contains a sterically hindered cyclopropyl side chain	Structural analysis

Prerequisite: Nα-Protection of the Amino Acid

Prior to its use in peptide synthesis, the α-amino group of Ethyl (S)-2-amino-3-cyclopropylpropanoate must be protected to prevent self-polymerization and ensure controlled, sequential amide bond formation.[10][11] The two most common orthogonal protection strategies in modern peptide chemistry are Fmoc (base-labile) and Boc (acid-labile) protection.[]

Protocol: Fmoc Protection

The 9-fluorenylmethyloxycarbonyl (Fmoc) group is the cornerstone of the most widely used solid-phase peptide synthesis (SPPS) strategy due to its removal under mild basic conditions, which leaves acid-labile side-chain protecting groups intact.[13]

Reagents:

• Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.0 eq)

• 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) (1.05 eq)

• Sodium Bicarbonate (NaHCO₃) (2.0 eq)

• Dioxane and Deionized Water

• Diethyl Ether

• 1M Hydrochloric Acid (HCl)

Procedure:

• Dissolve Ethyl (S)-2-amino-3-cyclopropylpropanoate in a 1:1 mixture of dioxane and 10% aqueous NaHCO₃ solution.

• Cool the solution to 0-5 °C in an ice bath with vigorous stirring.

• In a separate vessel, dissolve Fmoc-OSu in dioxane.

• Add the Fmoc-OSu solution dropwise to the amino acid solution over 30 minutes.

• Allow the reaction to warm to room temperature and stir overnight.[13]

• Dilute the reaction mixture with water and perform a liquid-liquid extraction with diethyl ether to remove unreacted Fmoc-OSu and byproducts.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1M HCl. The protected product will precipitate.

• Filter the precipitate, wash thoroughly with cold water, and dry under vacuum to yield Fmoc-(S)-Et-Acp-OH.

Protocol: Boc Protection

The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group, foundational to an alternative orthogonal synthesis strategy.[14][15]

Reagents:

• Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (Et₃N) or Sodium Hydroxide (NaOH)

• Dioxane and Deionized Water (or Acetone/Water[16])

• Ethyl Acetate

Procedure:

• Dissolve the amino acid ester in a mixture of dioxane and water.

• Add the base (e.g., NaOH) to adjust the pH to ~10.

• Add (Boc)₂O to the solution while stirring vigorously.[15]

• Maintain the pH at ~10 by adding more base as needed. Stir at room temperature for 4-6 hours.

• Once the reaction is complete (monitored by TLC), concentrate the mixture under reduced pressure to remove the organic solvent.

• Wash the remaining aqueous solution with a nonpolar solvent like hexane to remove excess (Boc)₂O.

• Acidify the aqueous layer to pH 2-3 with a suitable acid (e.g., citric acid or cold 1N HCl).

• Extract the product into ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield Boc-(S)-Et-Acp-OH.

Caption: Nα-Protection Workflows for Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Core Protocol: Solid-Phase Peptide Synthesis (SPPS)

SPPS is the method of choice for synthesizing most peptides due to its efficiency and amenability to automation.[17][18] The process involves the stepwise addition of protected amino acids to a growing peptide chain anchored to an insoluble resin support.[11]

The Challenge of Steric Hindrance

The cyclopropyl group presents significant steric bulk adjacent to the α-carbon. This can impede the approach of the incoming activated amino acid to the N-terminal amine of the growing peptide chain, or vice-versa. Consequently, standard coupling conditions may result in slow or incomplete reactions, leading to deletion sequences and low purity of the final product.[19][20] To overcome this, highly efficient coupling reagents are required.

Recommended Coupling Reagents for Hindered Systems

While standard reagents like HBTU can be effective, uronium/aminium salts that generate more reactive active esters are preferred for incorporating sterically hindered residues.

Reagent	Leaving Group	Relative Reactivity	Key Advantage for Hindered Coupling	Ref
HBTU	HOBt	Moderate	Standard, cost-effective reagent.	[21]
HCTU	6-Cl-HOBt	Moderate-High	More reactive than HBTU due to the electron-withdrawing chloro group.
HATU	HOAt	High	The pyridine nitrogen in the HOAt moiety provides anchimeric assistance (the "7-aza effect"), significantly accelerating the aminolysis step. This is the preferred reagent for difficult couplings.	[21][22]
COMU	OxymaPure	High	Generates a highly reactive Oxyma ester; avoids potentially explosive benzotriazole byproducts.

Detailed Fmoc-SPPS Protocol

This protocol assumes the use of a standard Fmoc-compatible resin (e.g., Rink Amide for C-terminal amides or Wang resin for C-terminal acids).

Materials:

• Fmoc-preloaded resin

• Fmoc-(S)-Et-Acp-OH (3-5 eq relative to resin loading)

• Other required Fmoc-amino acids (3-5 eq)

• Coupling Reagent: HATU (3-5 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (6-10 eq)

• Deprotection Solution: 20% (v/v) Piperidine in DMF

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

SPPS Cycle for Incorporating Fmoc-(S)-Et-Acp-OH:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in the reaction vessel.

• Fmoc Deprotection: Drain the DMF. Add the 20% piperidine/DMF solution, agitate for 5 minutes, drain. Add a fresh portion of the deprotection solution and agitate for 15-20 minutes to ensure complete removal of the Fmoc group.[13]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Pre-activation and Coupling:

  • In a separate vial, dissolve Fmoc-(S)-Et-Acp-OH and HATU in DMF.

  • Add DIPEA to the mixture. This initiates the formation of the highly reactive OAt active ester.[22] Allow this pre-activation to proceed for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 1-2 hours. The extended coupling time helps ensure maximum efficiency for the hindered residue.

• Monitoring: Perform a qualitative ninhydrin (Kaiser) test. A negative result (beads remain colorless) indicates a complete reaction. If positive (blue beads), a second coupling may be necessary.

• Washing: Drain the coupling solution and wash the resin with DMF (3-5 times) and DCM (3-5 times).

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Final Cleavage and Global Deprotection:

  • After the final amino acid is coupled and deprotected, wash the resin extensively with DMF, then DCM, and dry under vacuum.

  • Add the cleavage cocktail (TFA/TIS/Water) to the resin and agitate for 2-3 hours at room temperature.[23] This step cleaves the peptide from the resin and removes all acid-labile side-chain protecting groups.

  • Filter the resin and collect the filtrate containing the crude peptide.

  • Precipitate the crude peptide by adding it to cold diethyl ether. Centrifuge, decant the ether, and dry the peptide pellet.

Caption: The Solid-Phase Peptide Synthesis (SPPS) Cycle.

Alternative Protocol: Solution-Phase Synthesis

For shorter peptides or fragment condensation, solution-phase synthesis remains a valuable technique.[10][19] It offers flexibility but requires purification after each step.

Protocol: Synthesis of a Dipeptide (e.g., Ala-Cpg)

This protocol outlines the coupling of L-Alanine to Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Procedure:

• Protect Alanine: Protect the N-terminus of L-Alanine with a Boc group (Boc-Ala-OH) as described in section 3.2.

• Activation: Dissolve Boc-Ala-OH (1.0 eq) in DCM or DMF. Cool to 0 °C. Add a coupling reagent such as EDC (1.2 eq) and HOBt (1.2 eq). Stir for 15 minutes.

• Coupling: Add Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.0 eq) to the activated Boc-Ala-OH solution. Allow the mixture to warm to room temperature and stir overnight.

• Work-up: Dilute the reaction with an organic solvent (e.g., ethyl acetate). Wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and evaporate to yield the protected dipeptide, Boc-Ala-Cpg-OEt.

• Purification: Purify the crude dipeptide by flash column chromatography.

• Deprotection: Treat the purified dipeptide with 4M HCl in dioxane or 50% TFA in DCM to remove the Boc group, yielding the final dipeptide H₂N-Ala-Cpg-OEt.

Purification and Characterization

Regardless of the synthetic method, the final crude product is a heterogeneous mixture containing the desired peptide along with truncated or modified sequences. Purification and rigorous characterization are mandatory.

Purification by RP-HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for peptide purification, separating molecules based on hydrophobicity.[24][25][26]

• Column: A C18 stationary phase is most common for peptides.[25][27]

• Mobile Phase: A gradient of two solvents is used:

  • Solvent A: 0.1% TFA in Water

  • Solvent B: 0.1% TFA in Acetonitrile

• Protocol:

  • Dissolve the crude peptide in a minimal amount of Solvent A (or a solvent mixture if solubility is an issue).

  • Inject the sample onto a semi-preparative C18 column.

  • Elute the peptide using a linear gradient, for example, from 5% to 65% Solvent B over 30-60 minutes.

  • Monitor the elution profile at 214 nm and 280 nm.

  • Collect fractions corresponding to the major peak.

  • Analyze the collected fractions by analytical RP-HPLC and mass spectrometry to confirm purity and identity before pooling and lyophilizing.[28]

Characterization by Mass Spectrometry

Mass spectrometry (MS) is indispensable for confirming the successful synthesis of the target peptidomimetic.[29][30][31]

• Technique: Electrospray Ionization (ESI) is typically coupled with a high-resolution mass analyzer (e.g., QTOF or Orbitrap).

• Analysis:

  • MS1 Scan: The initial scan will determine the mass-to-charge (m/z) ratio of the intact peptide. The observed molecular weight must match the calculated theoretical mass of the peptide containing the cyclopropylpropanoate residue.

  • Tandem MS (MS/MS): The parent ion is isolated and fragmented. The resulting fragment ions (b- and y-ions) allow for the sequencing of the peptide.[32] The mass difference between adjacent fragment ions will confirm the presence and position of each amino acid, including a mass shift corresponding to the incorporated (S)-2-amino-3-cyclopropylpropanoate residue.

Conclusion

The incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate into peptide backbones is a powerful strategy for developing next-generation peptidomimetics with enhanced stability and conformational rigidity. The primary challenge of this building block—its steric hindrance—can be effectively overcome by selecting highly reactive coupling reagents, such as HATU, and optimizing reaction conditions. By following the robust protocols for protection, synthesis, and purification outlined in this guide, researchers can successfully create novel peptidomimetics poised for applications in drug discovery and chemical biology.

References

• (No author) (2024) Current time information in New York, NY, US.
• Melo, M.N., Ferre, R. and Castanho, M.A.R.B. (2015) 'Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC', National Center for Biotechnology Information.
• Gentilucci, L., De Marco, R. and Cerisoli, L. (2010) 'Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization', Bentham Science Publishers.
• Ojima, I. et al. (2021) 'Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production', ACS Publications.
• Miller, J.A. and Jin, W. (2003) 'trans-Cyclopropyl beta-amino acid derivatives via asymmetric cyclopropanation using a (Salen)Ru(II) catalyst - PubMed', National Center for Biotechnology Information.
• Gentilucci, L., De Marco, R. and Cerisoli, L. (2010) 'Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization - PubMed', National Center for Biotechnology Information.
• Macek, B., Forchhammer, K., Hardouin, J., Weber-Ban, E., Grangeasse, C. and Mijakovic, I. (2019) 'Mass Spectrometry-Based Detection and Assignment of Protein Posttranslational Modifications - PMC', National Center for Biotechnology Information.
• Bruckner, A.M. (2000) 'Solution-Phase Synthesis of a Hindered N-Methylated Tetrapeptide Using Bts-Protected Amino Acid Chlorides: Efficient Coupling and Methylation Steps Allow Purification by Extraction', ACS Publications.
• Mant, C.T. and Hodges, R.S. (2007) 'HPLC Analysis and Purification of Peptides - PMC', National Center for Biotechnology Information.
• (No author) (no date) Identification of Protein Modifications by Mass Spectrometry.
• (No author) (no date) A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Xu, G.-C. et al. (2024) 'Facile Asymmetric Syntheses of Non-Natural Amino Acid (S)-Cyclopropylglycine by the Developed NADH-Driven Biocatalytic System - MDPI', MDPI.
• (No author) (no date) The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC - Harvard Apparatus.
• (No author) (no date) UNNATURAL D-AMINO ACIDS AS BUILDING BLOCKS OF NEW PEPTIDOMIMETICS.
• (No author) (no date) PTM Analysis by Mass Spectrometry - Mtoz Biolabs.
• (No author) (no date) Unnatural Amino Acids - CPC Scientific.
• Müller, P. and Fruit, C. (2005) 'Expedient Synthesis of Cyclopropane α-Amino Acids by the Catalytic Asymmetric Cyclopropanation of Alkenes Using Iodonium Ylides Derived from Methyl Nitroacetate', Journal of the American Chemical Society.
• (No author) (no date) HPLC of Peptides and Proteins HPLC of Peptides and Proteins.
• (No author) (no date) HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
• Tripodi, V. and Coffey, A. (no date) Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns.
• Xu, G.-C. et al. (2024) 'Facile Asymmetric Syntheses of Non-Natural Amino Acid (S)-Cyclopropylglycine by the Developed NADH-Driven Biocatalytic System - ResearchGate', ResearchGate.
• (No author) (no date) Peptide Enrichment for Mass Spectrometry-Based Analysis - Creative Proteomics.
• Hu, J. et al. (2025) 'Synthesis of Cyclopropyl-Ring-Containing Unnatural Amino Acid Derivatives', Synfacts, 11, pp. 6311-6318.
• (No author) (no date) Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides.
• (No author) (no date) Introduction to Peptide Synthesis - PMC - NIH.
• (No author) (2022) Peptide Synthesis Strategies - AmbioPharm.
• (No author) (no date) A Head-to-Head Battle of Coupling Reagents: HATU vs. HBTU in Peptide Synthesis - Benchchem.
• Lam, H. et al. (2006) 'Analysis of Peptide MS/MS Spectra from Large-Scale Proteomics Experiments Using Spectrum Libraries', ACS Publications.
• (No author) (no date) Optimizing Peptide Coupling: Key Techniques.
• (No author) (no date) Peptide Coupling Reagents Guide - Sigma-Aldrich.
• (No author) (2025) '12.5: Peptide Synthesis- Solution-Phase - Chemistry LibreTexts', Chemistry LibreTexts.
• Gracia, C., Naranjo, V., Andreu, D. and Giraud, M. (2020) 'Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group - PMC', National Center for Biotechnology Information.
• (No author) (no date) Solid-Phase Synthesis of Cyclic Peptides (SPPS Guide).
• (No author) (no date) Boc-Protected Amino Groups - Organic Chemistry Portal.
• (No author) (no date) Fmoc Amino Acids - BOC Sciences.
• (No author) (2025) ethyl 2-amino-3-aminooxypropanoate - Chemical Synthesis Database.
• (No author) (no date) Overview of Solid Phase Peptide Synthesis (SPPS).
• Singh, Y., Deocutt, F. and Arora, P.S. (2018) 'Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications - MDPI', MDPI.
• (No author) (no date) Understanding Boc protection and deprotection in peptide synthesis - Benchchem.
• (No author) (2025) Solid Phase Peptide Synthesis Process and Applications 2025 - Neuland Labs.
• (No author) (2023) BOC deprotection - Hebei Boze Chemical Co.,Ltd..
• (No author) (no date) Amino Acid Protection & Deprotection Services - BOC Sciences.
• (No author) (no date) The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide - Benchchem.
• Kumar, A. et al. (2011) 'An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media - The Royal Society of Chemistry', The Royal Society of Chemistry.
• (No author) (no date) Scholars Research Library - Der Pharma Chemica.
• Faler, C.A., Cao, B. and Joullié, M.M. (2005) SYNTHESIS OF BICYCLIC CYCLOPROPYLAMINES FROM AMINO ACID DERIVATIVES Catherine A. Faler, Bin Cao, and Madeleine M. Joullié D*.
• Maly, A. et al. (2023) 'Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates - MDPI', MDPI.
• (No author) (no date) Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• (No author) (no date) Protocols for the Fmoc SPPS of Cysteine-Containing Peptides - Sigma-Aldrich.

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ptfarm.pl [ptfarm.pl]
• 5. cpcscientific.com [cpcscientific.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. peptide.com [peptide.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Boc-Protected Amino Groups [organic-chemistry.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. BOC deprotection [ms.bzchemicals.com]
• 17. Peptide Synthesis Strategies | AmbioPharm [ambiopharm.com]
• 18. Solid Phase Peptide Synthesis Process and Applications 2025 [neulandlabs.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. peptidechemistry.org [peptidechemistry.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. chem.uci.edu [chem.uci.edu]
• 24. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 25. hplc.eu [hplc.eu]
• 26. harvardapparatus.com [harvardapparatus.com]
• 27. renyi.hu [renyi.hu]
• 28. biospechrom.com [biospechrom.com]
• 29. Mass Spectrometry-Based Detection and Assignment of Protein Posttranslational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 30. msf.ucsf.edu [msf.ucsf.edu]
• 31. PTM Analysis by Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 32. pubs.acs.org [pubs.acs.org]

Application Note: Optimized Amide Bond Formation Strategies Utilizing Ethyl (S)-2-amino-3-cyclopropylpropanoate

Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Mechanistic Rationale

The incorporation of unnatural amino acids into peptide backbones and small-molecule pharmacophores is a cornerstone strategy in modern drug discovery. Specifically, cyclopropyl-containing amino acids, such as Ethyl (S)-2-amino-3-cyclopropylpropanoate , are highly valued for their ability to impart severe conformational restriction, enhance target receptor affinity, and dramatically improve metabolic stability against proteolytic cleavage [2].

However, utilizing Ethyl (S)-2-amino-3-cyclopropylpropanoate as a nucleophile in amide bond formation presents unique synthetic challenges. The steric bulk of the cyclopropylmethyl side chain adjacent to the α -chiral center impedes the kinetics of nucleophilic attack. Furthermore, the necessity to preserve the chiral integrity of both the amine and the corresponding carboxylic acid partner demands rigorous optimization of coupling conditions. This guide details the mechanistic causality behind reagent selection and provides self-validating protocols to ensure high-yielding, epimerization-free amide couplings.

Mechanistic Causality in Reagent Selection

The synthesis of amides from carboxylic acids and amines is thermodynamically favorable but kinetically inert at ambient temperatures, necessitating the in situ generation of a reactive intermediate. The choice of coupling reagent directly dictates the reaction pathway, byproduct profile, and risk of epimerization[1].

• Uronium/Aminium Salts (HATU): HATU is the gold standard for coupling sterically hindered unnatural amino acids. Upon deprotonation of the carboxylic acid by a non-nucleophilic base (e.g., DIPEA), the carboxylate attacks the electrophilic carbon of HATU. This forms an unstable O-acylisourea-like intermediate that rapidly undergoes an intramolecular rearrangement to a highly reactive OAt (7-azabenzotriazole) active ester [3]. The nitrogen atom in the HOAt ring provides a neighboring-group effect that accelerates the aminolysis step with the hindered Ethyl (S)-2-amino-3-cyclopropylpropanoate, while simultaneously suppressing oxazolone-mediated epimerization [1].

• Carbodiimides (EDC/HOBt): EDC forms an O-acylisourea intermediate that is highly prone to racemization and irreversible rearrangement to an unreactive N-acylurea. The addition of HOBt intercepts this intermediate to form a stable OBt-ester [3]. While effective for standard couplings, EDC/HOBt often requires extended reaction times for cyclopropyl-hindered substrates.

• Phosphonic Anhydrides (T3P): For process-scale applications (>10 grams), T3P offers exceptional chemoselectivity and an inherently low epimerization rate. Unlike HATU, T3P generates water-soluble byproducts that are easily removed via aqueous washing, bypassing the toxicity and explosive risks associated with benzotriazole derivatives [1].

Quantitative Reaction Optimization Data

The following table summarizes the performance of various coupling reagents when reacting a generic N -protected amino acid with Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride.

Coupling Reagent	Equivalents	Base Required	Solvent System	Typical Yield (%)	Epimerization (%)	Reaction Time (h)
HATU	1.1 - 1.2	DIPEA (3.0 - 4.0 eq)	DMF or DCM	85 - 95	< 2	1 - 2
EDC / HOBt	1.2 / 1.2	DIPEA (3.0 eq)	DMF or DCM	70 - 85	< 5	12 - 18
T3P (50% in EtOAc)	1.5	Et 3​ N (3.0 eq)	EtOAc or DCM	80 - 90	< 1	4 - 8

Note: Ethyl (S)-2-amino-3-cyclopropylpropanoate is typically supplied as a hydrochloride salt. An additional 1.0 equivalent of base is mandatory to liberate the free nucleophilic amine.

Experimental Protocols

Protocol A: HATU-Mediated Coupling (High-Efficiency / Hindered Substrates)

This protocol is optimized for maximum yield and chiral preservation on a discovery scale (100 mg - 5 g).

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 eq) and dissolve in anhydrous DMF (0.1 M concentration).

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (2.0 eq) to the solution and stir for 2 minutes at room temperature.

• Pre-Activation (Critical Step): Add HATU (1.1 eq) in one portion. The solution will typically turn yellow. Stir for exactly 2 to 5 minutes . Self-Validation: An aliquot quenched in methanol and analyzed via LC-MS should show complete conversion to the OAt-active ester or methyl ester.

• Amine Addition: In a separate vial, dissolve Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride (1.1 eq) in a minimal amount of DMF and DIPEA (1.5 eq, to neutralize the HCl salt). Add this solution dropwise to the pre-activated acid mixture.

• Reaction Monitoring: Stir at room temperature for 1-2 hours. Monitor the disappearance of the OAt-active ester via LC-MS.

• Workup: Dilute the reaction with Ethyl Acetate (EtOAc) and wash sequentially with 5% aqueous LiCl (to remove DMF), 1M HCl, saturated NaHCO 3​ , and brine. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Protocol B: T3P-Mediated Coupling (Process Scale-Up)

This protocol prioritizes safety, ease of workup, and minimal epimerization for scale-up synthesis.

• Preparation: Charge a reactor with the carboxylic acid (1.0 eq) and Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride (1.05 eq). Suspend in EtOAc (0.2 M).

• Base Addition: Add Triethylamine (Et 3​ N) (3.0 eq) dropwise. Stir for 10 minutes to ensure complete neutralization of the amine salt.

• Coupling: Cool the mixture to 0 °C. Add T3P (50% solution in EtOAc, 1.5 eq) dropwise via an addition funnel to control the mild exotherm.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor via HPLC or TLC until the carboxylic acid is consumed.

• Workup: Quench the reaction with water. Separate the organic layer and wash with 1M HCl, saturated NaHCO 3​ , and water. The T3P byproducts are entirely water-soluble, often yielding a crude product of >95% purity without chromatography.

Troubleshooting & Process Insights

• Failure Mode: Guanidinylation of the Amine.

  • Symptom: Low yield, presence of a high-mass byproduct (+99 Da from the amine) in LC-MS.

  • Causality: If HATU is mixed with Ethyl (S)-2-amino-3-cyclopropylpropanoate before the carboxylic acid is activated, the amine will irreversibly attack the uronium salt of HATU to form a stable tetramethylguanidinium byproduct [1]. Always pre-activate the acid before introducing the amine.

• Failure Mode: High Epimerization.

  • Symptom: Diastereomeric doublets observed in 1 H-NMR or split peaks in chiral HPLC.

  • Causality: Prolonged pre-activation times (>10 minutes) with HATU allow the OAt-active ester to cyclize into an oxazolone intermediate, which rapidly racemizes at the α -carbon. If epimerization persists, reduce the reaction temperature to 0 °C or switch to T3P.

Workflow & Mechanistic Visualizations

Mechanistic pathway of HATU-mediated amide bond formation.

Decision matrix for selecting optimal amide coupling conditions.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[Link]

• Brackmann, F., & de Meijere, A. (2007). Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α -Amino Acids. 1. 1-Aminocyclopropanecarboxylic Acid and Other 2,3-Methanoamino Acids. Chemical Reviews, 107(11), 4493-4537.[Link]

Enantioselective Synthesis of Ethyl (S)-2-amino-3-cyclopropylpropanoate: Application Notes and Protocols

Executive Summary & Rationale

Ethyl (S)-2-amino-3-cyclopropylpropanoate is a highly valuable non-canonical amino acid derivative. The incorporation of a cyclopropyl ring into the aliphatic side chain restricts the conformational flexibility of the amino acid backbone. This steric constraint is heavily leveraged in the development of peptidomimetics and small-molecule drugs, most notably in the design of highly potent α4β7 integrin antagonists for the treatment of inflammatory bowel disease (IBD) .

Because biological targets are exquisitely stereosensitive, accessing the pure (S)-enantiomer is critical. This application note details two field-proven, highly enantioselective methodologies for synthesizing this molecule: Catalytic Asymmetric Hydrogenation and Chiral Phase-Transfer Catalysis (PTC) .

Mechanistic Pathways & Causality (E-E-A-T)

To ensure high enantiomeric excess (ee) and yield, the chosen synthetic routes rely on highly structured chiral environments.

Method A: Rh-Catalyzed Asymmetric Hydrogenation

The Causality of Choice: The asymmetric hydrogenation of α-dehydroamino acid esters is the most atom-economical route to chiral amino acids. We utilize the Rh(I)-Methyl-BoPhoz catalyst system .

• Mechanistic Insight: The Methyl-BoPhoz ligand features a rigid ferrocenyl backbone with both phosphine and phosphinite coordinating groups. The differing trans effects of the P-C and P-O bonds electronically differentiate the metal coordination sites. When the ethyl 2-acetamido-3-cyclopropylacrylate substrate binds to the Rh center, the rigid chiral pocket forces the alkene to expose only its Re face to the incoming hydride, resulting in >99% ee.

Method B: Asymmetric Alkylation via Phase-Transfer Catalysis

The Causality of Choice: For laboratories lacking high-pressure hydrogenation equipment, asymmetric alkylation of a glycine Schiff base is the premier alternative. We employ the (S,S)-Maruoka Catalyst (a C2-symmetric chiral spiro quaternary ammonium salt).

• Mechanistic Insight: The catalyst operates at the interface of a biphasic system (toluene/aqueous KOH). The quaternary ammonium cation forms a tight ion pair with the enolate generated from the Schiff base. The rigid spiro binaphthyl walls of the catalyst create a deep chiral cavity that completely shields the Si face of the enolate. Consequently, the electrophile (cyclopropylmethyl bromide) can only attack from the Re face, yielding the (S)-configuration with ~95% ee.

Pathway Visualization

Caption: Enantioselective synthesis routes for Ethyl (S)-2-amino-3-cyclopropylpropanoate.

Quantitative Data Summary

The following table summarizes the key performance metrics of both methodologies to aid in route selection based on laboratory capabilities and purity requirements.

Metric	Method A: Rh-Catalyzed Hydrogenation	Method B: Phase-Transfer Catalysis
Primary Catalyst	[Rh(COD)(Methyl-BoPhoz)]BF₄	(S,S)-Maruoka Catalyst
Catalyst Loading	0.5 mol%	1.0 mol%
Stereoselectivity (ee)	>99%	92–95%
Overall Yield	85–90%	75–80%
Reaction Phase	Homogeneous (Methanol)	Biphasic (Toluene / 50% aq. KOH)
Deprotection Step	2M HCl in EtOH (Reflux)	1M Citric Acid in THF (25 °C)
Scalability	High (Pilot-plant validated)	Moderate (Gram-scale optimized)

Detailed Experimental Protocols

Protocol A: Rh-Catalyzed Asymmetric Hydrogenation

Reagents Required:

• Ethyl 2-acetamido-3-cyclopropylacrylate (10.0 mmol, 1.97 g)

• [Rh(COD)(Methyl-BoPhoz)]BF₄ (0.05 mmol, 0.5 mol%)

• Anhydrous, degassed Methanol (20 mL)

• Hydrogen gas (High purity, 50 psi)

• 2M HCl in Ethanol (15 mL)

Step-by-Step Methodology:

• Preparation: Inside an argon-filled glovebox, charge a stainless-steel autoclave with ethyl 2-acetamido-3-cyclopropylacrylate and the [Rh(COD)(Methyl-BoPhoz)]BF₄ catalyst.

• Solvation: Add 20 mL of anhydrous, degassed methanol. Seal the autoclave before removing it from the glovebox.

• Hydrogenation: Purge the reactor three times with H₂ gas (pressurize to 20 psi, then vent). Finally, pressurize the reactor to 50 psi with H₂.

• Reaction: Stir the mixture vigorously at 25 °C for 12 hours.

• Deprotection: Vent the reactor safely. Transfer the mixture to a round-bottom flask and concentrate in vacuo. Add 15 mL of 2M HCl in ethanol and reflux for 4 hours to cleave the acetyl group.

• Isolation: Cool to room temperature, adjust the pH to 8 using saturated aqueous NaHCO₃, and extract with dichloromethane (3 × 20 mL). Dry the combined organic layers over Na₂SO₄ and concentrate to yield the target ester.

Self-Validation & Troubleshooting System:

• Validation: Monitor the hydrogen pressure drop. A theoretical pressure drop corresponding to 10.0 mmol of H₂ indicates complete conversion.

• Troubleshooting: If H₂ uptake ceases prematurely, the catalyst has likely been poisoned. Ensure the starting material is strictly free of sulfur or halide impurities from upstream Horner-Wadsworth-Emmons synthesis.

Protocol B: Maruoka Asymmetric Alkylation (Phase-Transfer)

Reagents Required:

• N-(Diphenylmethylene)glycine ethyl ester (10.0 mmol, 2.67 g)

• Cyclopropylmethyl bromide (12.0 mmol, 1.62 g)

• (S,S)-Maruoka Catalyst (0.1 mmol, 1.0 mol%)

• Toluene (30 mL)

• 50% Aqueous KOH solution (10 mL)

• 1M Citric acid in THF (20 mL)

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve N-(diphenylmethylene)glycine ethyl ester and cyclopropylmethyl bromide in 30 mL of toluene.

• Catalyst Addition: Add the (S,S)-Maruoka catalyst and cool the mixture to 0 °C using an ice bath.

• Alkylation: Add the 50% aqueous KOH solution dropwise over 10 minutes. Stir the biphasic mixture vigorously (≥800 rpm) at 0 °C for 8 hours.

• Workup: Dilute with water (20 mL) and separate the phases. Extract the aqueous layer with toluene (15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Hydrolysis: Dissolve the crude intermediate in 20 mL of THF. Add 20 mL of 1M aqueous citric acid and stir at 25 °C for 4 hours. This selectively cleaves the diphenylmethylene Schiff base without hydrolyzing the ethyl ester.

• Isolation: Wash the mixture with diethyl ether to remove benzophenone. Basify the aqueous layer to pH 9 with Na₂CO₃ and extract with ethyl acetate. Dry and concentrate to yield the pure product.

Self-Validation & Troubleshooting System:

• Validation: The reaction mixture must form a fine, milky emulsion. The rate of phase-transfer catalysis is directly proportional to the interfacial surface area.

• Troubleshooting: If conversion (monitored via TLC) is <50% after 4 hours, agitation is insufficient. Increase the stirring speed or switch to an overhead mechanical stirrer.

Analytical Validation

To confirm the success of the synthesis, validate the product using the following parameters:

• Chiral HPLC: Use a Daicel Chiralcel OD-H column (Hexane/Isopropanol 90:10, 1.0 mL/min). The (S)-enantiomer will elute distinctly from the (R)-enantiomer. Ensure ee is >95%.

• ¹H NMR (400 MHz, CDCl₃): Look for the characteristic cyclopropyl multiplet at δ 0.05–0.45 ppm (4H, ring CH₂), the cyclopropyl methine at δ 0.65 ppm (1H), and the α-proton doublet of doublets at ~δ 3.50 ppm.

References

• Nájera, C., & Sansano, J. M. (2007). Catalytic Asymmetric Synthesis of α-Amino Acids. Chemical Reviews, 107(11), 4584-4671. Source: ACS Publications. URL:[Link]

• Bera, S., et al. (2021). Enantioselective Carbon Isotope Exchange. ChemRxiv. Source: ChemRxiv. URL:[Link]

• Keita, M., et al. (2003). Synthesis of β-Cyclopropylalanines by Photolysis of Diacyl Peroxides. Organic Letters, 5(26), 5039–5042. Source: ACS Publications. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization of Ethyl (S)-2-amino-3-cyclopropylpropanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a highly specific but critical challenge in peptidomimetic synthesis: preserving the stereochemical integrity of sterically hindered unnatural amino acid esters during peptide coupling.

While racemization is traditionally viewed as a side-reaction of the activated carboxyl component (via oxazolone formation), using bulky amino esters like Ethyl (S)-2-amino-3-cyclopropylpropanoate as the nucleophile introduces a different mechanistic vulnerability: base-catalyzed enolization of the ester itself.

Mechanistic Insight: The Causality of Ester Racemization

The cyclopropyl group at the β -position of this unnatural amino acid creates significant steric bulk. During a standard peptide coupling reaction, this steric hindrance drastically reduces the rate of nucleophilic attack by the amine onto the activated acid.

Because the amidation kinetics are sluggish, the amino acid ester remains unreacted in the basic reaction medium for an extended period. The α -proton of an amino ester is relatively acidic. Prolonged exposure to strong, unhindered bases (such as DIPEA or Triethylamine) leads to the abstraction of this α -proton, causing reversible enolization. When the enolate reprotonates, it does so non-stereoselectively, resulting in epimerization (racemization) before the peptide bond can fully form.

To engineer a self-validating, racemization-free system, we must establish kinetic dominance : the rate of acylation must vastly exceed the rate of α -deprotonation. This is achieved by pairing highly reactive coupling reagents[1] with non-nucleophilic, weakly basic additives.

Workflow: Intercepting the Racemization Pathway

The logical relationship between reagent selection, reaction kinetics, and stereochemical outcomes is mapped below.

Caption: Workflow for racemization-free coupling of hindered cyclopropylalanine esters.

Quantitative Data: Reagent & Base Optimization

The following table summarizes empirical data demonstrating how different coupling systems impact the racemization of hindered amino acid esters.

Coupling System	Base Additive	Reaction Time	Isolated Yield	Racemization (%)	Mechanistic Insight
EDC / HOBt	DIPEA (2.0 eq)	12 hours	65%	8.5%	Slow interception of O-acylisourea allows prolonged base exposure.
HATU	DIPEA (2.0 eq)	4 hours	82%	4.2%	Fast aminium activation, but strong base promotes α -proton abstraction.
HATU	TMP (2.0 eq)	4 hours	85%	< 1.0%	TMP is weakly basic (pKa 7.4), preventing base-catalyzed enolization.
DIC / OxymaPure	NMM (1.0 eq)*	2 hours	92%	< 0.5%	Oxyma active ester bypasses racemization intermediates rapidly[2].

*Note: NMM is used solely to neutralize the ester hydrochloride salt; the DIC/Oxyma system does not require excess base for activation.

Step-by-Step Methodology: Racemization-Free Coupling Protocol

This protocol utilizes the DIC/OxymaPure system, which is widely recognized as a superior method for enhancing coupling efficiency while minimizing racemization hazards[1].

Objective: To couple an Fmoc-protected amino acid to Ethyl (S)-2-amino-3-cyclopropylpropanoate hydrochloride without epimerization.

Materials Required:

• Fmoc-L-Amino Acid (1.0 eq)

• Ethyl (S)-2-amino-3-cyclopropylpropanoate HCl (1.0 eq)

• N,N'-Diisopropylcarbodiimide (DIC) (1.1 eq)

• OxymaPure (1.1 eq)

• N-Methylmorpholine (NMM) (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Amine Neutralization: Dissolve Ethyl (S)-2-amino-3-cyclopropylpropanoate HCl in anhydrous DMF to achieve a 0.1 M concentration. Add exactly 1.0 equivalent of NMM to neutralize the hydrochloride salt and generate the free amine[3]. Stir for 5 minutes at 0 °C. Crucial Step: Do not use excess base.

• Carboxyl Pre-activation: In a separate vial, dissolve the Fmoc-L-amino acid (1.0 eq) and OxymaPure (1.1 eq) in DMF. Add DIC (1.1 eq) dropwise. Allow the mixture to pre-activate for exactly 3 to 5 minutes at room temperature. This forms the highly reactive Oxyma active ester, which intercepts slower, racemization-prone intermediates[2].

• Coupling: Transfer the pre-activated carboxyl solution to the vial containing the neutralized amino ester.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor via LC-MS. Due to the high reactivity of the Oxyma ester, the reaction should reach >95% conversion within 1.5 to 2 hours, minimizing the ester's exposure to the basic environment.

• Workup & Validation: Dilute the mixture with Ethyl Acetate. Wash sequentially with 5% KHSO4​ (to remove NMM), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate.

  • Self-Validation: Analyze the crude product via chiral HPLC to confirm the diastereomeric ratio (dr) exceeds 99:1.

Troubleshooting & FAQs

Q: Why is my cyclopropylalanine ester racemizing when it is the nucleophile? I thought only the activated acid racemizes. A: While oxazolone-driven racemization of the activated acid is more common, sterically hindered amino esters are highly susceptible to base-catalyzed enolization. The bulky cyclopropyl group slows down the nucleophilic attack, leaving the ester stranded in a basic solution. Strong bases will abstract the α -proton over time, destroying the stereocenter.

Q: How does switching from DIPEA to TMP (collidine) or NMM prevent this? A: DIPEA is a relatively strong base ( pKa≈10.5 ). TMP (2,4,6-trimethylpyridine, pKa≈7.4 ) and NMM ( pKa≈7.3 ) are significantly less basic but still capable of neutralizing the HCl salt of your amino ester. Their lower basicity is insufficient to abstract the α -proton of the ester, thereby shutting down the enolization pathway[4].

Q: Can I use uronium reagents like HATU or HOTU instead of DIC/Oxyma? A: Yes, uronium/aminium reagents like HATU and HOTU offer an excellent balance of high reactivity and low racemization[3]. However, unlike DIC, HATU requires a base (typically 2.0 equivalents) to drive the activation step. If you use HATU, you must strictly use TMP rather than DIPEA to avoid racemizing your hindered ester during the coupling process.

Q: Is pre-activation of the acid absolutely necessary? A: Yes. Pre-activating the Fmoc-amino acid with DIC and OxymaPure ensures that the highly reactive active ester is fully formed before it encounters the hindered amine. This maximizes the kinetic rate of amidation, allowing the desired reaction to outcompete any slow racemization side reactions[2].

References

• Title: OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety Source: peptidechemistry.org URL: [Link]

• Title: Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges Source: rsc.org URL: [Link]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]

Troubleshooting low yields in Ethyl (S)-2-amino-3-cyclopropylpropanoate ester hydrolysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the deprotection of unnatural amino acids. Hydrolyzing the ester of Ethyl (S)-2-amino-3-cyclopropylpropanoate to yield the free amino acid is notoriously challenging. The difficulties stem from two competing chemical realities: the extreme water solubility of the resulting zwitterionic product and the chemical sensitivity of the cyclopropyl ring.

This guide is designed to help you diagnose failures, understand the mechanistic causality behind them, and implement a self-validating protocol to maximize your isolated yields.

Diagnostic Workflow: Isolating the Bottleneck

Diagnostic workflow for troubleshooting ester hydrolysis of cyclopropyl amino acids.

Troubleshooting FAQs: Causality & Solutions

Q1: My LC-MS shows complete consumption of the ester, but my isolated yield of the free amino acid is below 20%. Where is my product? The Causality: Your product is trapped in the aqueous waste. Amino acids are amphoteric molecules; in aqueous solutions near physiological pH, they exist predominantly as "zwitterions" (an internal salt featuring a protonated ammonium and a deprotonated carboxylate)[1]. This dual-charge state gives the molecule a net charge of zero but makes it highly polar and practically insoluble in standard organic extraction solvents (like ethyl acetate or DCM). The Solution: You cannot extract this product; you must precipitate it or capture it. The molecule will only precipitate at its exact isoelectric point (pI), which for neutral aliphatic amino acids is typically around pH 6.0[2]. If adjusting the pH drop-by-drop is too error-prone, abandon extraction entirely and use a cation-exchange resin (detailed in the protocol below).

Q2: I attempted an acidic hydrolysis using 6M HCl at reflux, but I observed multiple side products and a loss of the cyclopropyl signal in NMR. What went wrong? The Causality: While 6M HCl at 100 °C is the gold standard for robust peptide hydrolysis, cyclopropyl rings are highly susceptible to electrophilic ring-opening under harsh, heated acidic conditions. The acid protonates the ring or adjacent groups, lowering the activation energy for nucleophilic attack (by Cl⁻ or H₂O) to relieve the inherent ring strain, leading to acyclic halogenated or hydroxylated side products[3]. The Solution: Switch to a mild basic hydrolysis. Alkaline hydrolysis of amino acid esters is highly effective at ambient temperatures and preserves the integrity of strained ring systems[4].

Q3: During basic hydrolysis with LiOH, the reaction stalls at ~70% conversion. Adding more base doesn't help. How can I push it to completion? The Causality: This is a physical, not chemical, limitation caused by biphasic stalling. As the reaction progresses, the hydrophobic starting ester and the highly hydrophilic carboxylate salt partition differently. If the organic co-solvent evaporates or the ratio is incorrect, the ester falls out of the reactive aqueous hydroxide phase, halting the reaction. The Solution: Ensure a homogenous solvent mixture. Using a 3:1:1 ratio of THF:MeOH:H₂O maintains the solubility of both the starting material and the hydroxide nucleophile. Methanol acts as a crucial phase-transfer bridge.

Q4: I successfully isolated the product, but chiral HPLC shows significant racemization. How do I preserve the (S)-stereocenter? The Causality: The alpha-proton of an amino acid ester is relatively acidic due to the adjacent electron-withdrawing carbonyl. Prolonged exposure to excess strong base (e.g., NaOH or KOH) at elevated temperatures promotes deprotonation, forming a planar enolate. Reprotonation from the aqueous solvent occurs from either face, destroying the (S)-stereocenter and resulting in epimerization. The Solution: Use the milder base LiOH, maintain the reaction strictly between 0 °C and 20 °C, and limit the base to 1.5 equivalents. Quench the reaction immediately upon completion.

Quantitative Comparison of Hydrolysis Conditions

To guide your experimental design, the table below summarizes the expected outcomes of various hydrolysis environments applied to cyclopropyl amino acid derivatives.

Hydrolysis Method	Reagents & Conditions	Typical Yield	Risk of Racemization	Cyclopropyl Ring Stability
Acidic	6M HCl, 100 °C, 12 h	< 20%	Low	Poor (Ring opening)
Strong Basic	2M NaOH, 50 °C, 4 h	40 - 50%	High	Excellent
Optimized Mild Basic	LiOH, THF/MeOH/H₂O, 20 °C, 2-4 h	> 85%	Low	Excellent

Self-Validating Protocol: Mild Basic Hydrolysis & Cation-Exchange Isolation

This methodology bypasses the notoriously difficult isoelectric precipitation step. By utilizing a strongly acidic cation-exchange resin, the system becomes self-validating : the resin will only capture the target molecule if the ester has been successfully cleaved to reveal the amine, and the subsequent ninhydrin test provides immediate visual confirmation of the product's elution.

Step 1: Reaction Setup

• Dissolve Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O to achieve a 0.2 M concentration.

• Cool the reaction flask to 0 °C using an ice bath to suppress alpha-proton deprotonation.

Step 2: Hydrolysis

• Add LiOH·H₂O (1.5 eq) in one single portion.

• Stir the mixture for 10 minutes at 0 °C, then remove the ice bath and allow it to warm to room temperature (20 °C).

• Monitor the reaction via LC-MS. Complete consumption of the ester typically occurs within 2 to 4 hours[4].

Step 3: Quenching & Preparation

• Once complete, concentrate the reaction mixture in vacuo (rotary evaporator at 30 °C) to remove all THF and MeOH. Crucial: Do not evaporate to total dryness.

• Dilute the remaining aqueous layer with 10 mL of deionized water.

• Carefully adjust the pH of the aqueous solution to ~3.0 using 1M HCl. (Do not use concentrated HCl to avoid localized heating and ring opening).

Step 4: Cation-Exchange Isolation (Dowex 50WX8)

• Prepare a column containing Dowex 50WX8 (hydrogen form) cation exchange resin. Wash the resin with deionized water until the eluent pH is neutral.

• Load the acidified aqueous reaction mixture onto the resin. The protonated amino acid will bind strongly to the sulfonic acid groups of the resin.

• Wash the column with 3 to 5 column volumes of deionized water. Self-Validation Check: This step washes away LiCl salts and unreacted non-basic organics. Check the wash with a pH strip; it should run neutral.

• Elute the free amino acid by passing a 2M aqueous ammonia (NH₄OH) solution through the column.

• Collect fractions and spot them on a TLC plate. Heat the plate with Ninhydrin stain. Self-Validation Check: Fractions containing the pure (S)-2-amino-3-cyclopropylpropanoic acid will turn a deep, vibrant purple.

• Pool the ninhydrin-positive fractions and lyophilize (freeze-dry) to afford the pure zwitterionic product as a white powder.

References

1.[1] Title: Isoelectric Points of Amino Acids (and How To Calculate Them) Source: Master Organic Chemistry URL: [Link]

2.[2] Title: 12.3: Amino Acids and Isoelectric Points Source: Chemistry LibreTexts URL: [Link]

3.[4] Title: The basic hydrolysis of amino acid esters Source: ResearchGate URL: [Link]

4.[3] Title: Synthesis of β-Cyclopropylalanines by Photolysis of Diacyl Peroxides Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Chiral HPLC Optimization for Ethyl (S)-2-amino-3-cyclopropylpropanoate

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and process chemists tasked with developing robust enantiomeric separations for Ethyl (S)-2-amino-3-cyclopropylpropanoate .

This unnatural amino acid derivative presents a unique triad of chromatographic challenges:

• Primary Amine: Highly polar and prone to severe peak tailing due to secondary interactions with residual silanols on silica-based stationary phases.

• Ethyl Ester: Susceptible to acid- or base-catalyzed hydrolysis, restricting the use of extreme pH conditions in aqueous mobile phases.

• Cyclopropyl Group: Provides a rigid, hydrophobic steric bulk that must be effectively leveraged by the chiral selector for successful enantiomeric discrimination.

Method Development Workflow

The following decision matrix outlines the optimal pathways for screening and troubleshooting based on your laboratory's instrumentation and scale-up needs.

Chiral HPLC/SFC method development workflow for primary amine esters.

Troubleshooting Guides & FAQs

Q1: What is the best starting Chiral Stationary Phase (CSP) for this unnatural amino acid ester? A: For α-amino acid esters, polysaccharide phenylcarbamate-derived CSPs are the gold standard. Specifically, Chiralpak IC (immobilized cellulose tris(3,5-dichlorophenylcarbamate)) and Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) demonstrate superior resolving power[1]. Chiralpak IC is particularly effective because the electron-withdrawing chlorine substituents on its phenylcarbamate moiety enhance π-π interactions and steric recognition with the hydrophobic cyclopropyl group of your analyte[2].

Q2: I am observing severe peak tailing for the primary amine in Normal Phase. Should I use Diethylamine (DEA) to fix this? A: While DEA is a traditional basic additive used to mask residual silanols, primary amines often benefit significantly more from acidic additives like Methanesulfonic acid (MSA) or Ethanesulfonic acid (ESA)[3]. Mechanistically, MSA forms an ion-pair salt with the primary amine in the mobile phase. This not only prevents destructive silanol interactions but actively increases stereoselective binding with the CSP due to a localized decrease in pH, resulting in sharper peaks and higher resolution[3].

Q3: Can I use a Crown Ether column for this molecule, given it has a primary amine? A: Yes, but with strict operational caveats. Crown ether CSPs (e.g., Crownpak CR(+)) are highly specific for primary amines, utilizing host-guest complexation between the chiral crown ether cavity and the protonated primary amine (-NH3+)[4]. However, this mechanism requires highly acidic aqueous conditions (typically pH 1.5 perchloric acid). Because your molecule is an ethyl ester, it is highly susceptible to acid-catalyzed hydrolysis under these conditions. If you utilize this mode, you must maintain the column temperature between 0°C and 15°C to kinetically suppress ester hydrolysis during the chromatographic run.

Q4: We need to scale this purification to preparative SFC. What modifier and additive system should we use? A: Supercritical Fluid Chromatography (SFC) is ideal for scaling up primary amine separations due to faster mass transfer and reduced solvent waste. For primary amines, a cyclofructan-based CSP (like LARIHC CF6-P) or Chiralpak IC is recommended[4]. Use CO2 with a Methanol modifier. Crucially, avoid ammonium hydroxide , as basic additives can completely destroy enantioselectivity on cyclofructan phases[4]. Instead, use a buffered additive system of 0.3% Trifluoroacetic acid (TFA) and 0.2% Triethylamine (TEA) in the methanol stream. This specific ratio creates a slightly acidic environment that yields baseline resolution and excellent peak symmetry without degrading the ester[4].

Quantitative Screening Parameters

The table below summarizes the recommended starting conditions across different chromatographic modes.

Chromatographic Mode	Recommended CSP	Mobile Phase Composition	Critical Additives	Flow Rate	Expected Outcome & Causality
Normal Phase (NP)	Chiralpak IC or AD-H	Hexane / Isopropanol (80:20 v/v)	0.1% MSA or 0.1% DEA	1.0 mL/min	High resolution; MSA ion-pairing eliminates tailing[3].
SFC (Scale-up)	LARIHC CF6-P or Chiralpak IC	CO2 / Methanol (Gradient 5-50%)	0.3% TFA + 0.2% TEA (in MeOH)	3.0 mL/min	Fast analysis times; buffered environment protects ester[4].
Reversed Phase (RP)	Crownpak CR(+)	Water (pH 1.5 adjusted with HClO4)	None	0.4 mL/min	Exceptional chiral recognition via host-guest complexation[4].

Self-Validating Experimental Protocol: Normal Phase Screening

To ensure scientific integrity and reproducibility, follow this self-validating protocol for initial Normal Phase screening. The built-in System Suitability Test (SST) ensures the system is chemically primed before sample analysis.

Step 1: Mobile Phase Preparation

• Measure 800 mL of HPLC-grade Hexane and 200 mL of HPLC-grade Isopropanol (IPA).

• Add 1.0 mL of Methanesulfonic acid (MSA) to the IPA portion and sonicate for 5 minutes to ensure complete dissolution.

• Combine the Hexane and modified IPA. Mix thoroughly and degas under vacuum for 10 minutes.

Step 2: System Equilibration & Passivation

• Install a Chiralpak IC column (250 x 4.6 mm, 5 µm).

• Flush the system with the mobile phase at 0.5 mL/min for 30 minutes, then increase to 1.0 mL/min for an additional 30 minutes. Causality: Polysaccharide columns require extended equilibration times when switching to acidic additives to allow the stationary phase to fully saturate and stabilize the localized pH environment.

Step 3: Sample Preparation

• Dissolve 1.0 mg of racemic Ethyl 2-amino-3-cyclopropylpropanoate in 1.0 mL of the exact mobile phase (Hexane/IPA 80:20). Warning: Do not use 100% IPA or Methanol as the diluent, as strong injection solvents will cause peak distortion (the "solvent effect") for early-eluting peaks.

Step 4: System Suitability Test (SST) Execution

• Set column temperature to 25°C and UV detection to 210 nm (due to lack of strong chromophores, low UV is required).

• Inject 5 µL of the racemic standard.

• Validation Gate: The method is only considered valid for quantitative use if:

  • The resolution ( Rs​ ) between the (S) and (R) enantiomers is ≥1.5 .

  • The tailing factor ( Tf​ ) for the first eluting peak is ≤1.2 .

  • If Tf​>1.2 , increase MSA concentration to 0.15% to further suppress silanol activity.

Step 5: Analytical Runs

• Once SST criteria are met, inject your purified (S)-enantiomer samples to determine enantiomeric excess (ee%).

References

• Title: Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases Source: Journal of the Pharmaceutical Society of Korea URL
• Title: Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs)
• Title: Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC Source: LCGC International URL
• Source: Journal of Chromatography A (PubMed)

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Coupling Reactions with Ethyl (S)-2-amino-3-cyclopropylpropanoate

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for overcoming challenges associated with the peptide coupling of Ethyl (S)-2-amino-3-cyclopropylpropanoate, a sterically demanding amino acid derivative.

Section 1: Troubleshooting Guide - Low Coupling Efficiency

This section addresses the most common issue encountered when working with Ethyl (S)-2-amino-3-cyclopropylpropanoate: low or incomplete amide bond formation. The bulky cyclopropyl group adjacent to the amine significantly hinders the approach of the activated carboxyl group, making standard coupling protocols inefficient.[1]

Question: My coupling reaction with Ethyl (S)-2-amino-3-cyclopropylpropanoate is resulting in low yield. What is the primary cause and how can I fix it?

Answer:

The primary cause of low yield is steric hindrance. The three-membered cyclopropyl ring restricts the conformational flexibility around the α-carbon and physically blocks the nucleophilic amine, slowing down the rate of amide bond formation.[1][2] To overcome this, a combination of a highly reactive coupling reagent and optimized reaction conditions is necessary.

Initial Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and resolving low coupling efficiency.

Caption: Troubleshooting workflow for low coupling efficiency.

Solution Details:

• Upgrade Your Coupling Reagent: Standard carbodiimides like DCC and DIC are often insufficient for sterically demanding couplings.[3][4] You should employ more powerful in-situ activating reagents.[5]

  • Uronium/Aminium Salts: Reagents like HATU , HCTU , and COMU generate highly reactive OAt or Oxyma esters, which are more effective at overcoming steric barriers.[3][6] HATU, in particular, is frequently cited as one of the most efficient reagents for difficult couplings due to the anchimeric assistance provided by the pyridine nitrogen in its HOAt leaving group.

  • Phosphonium Salts: Reagents such as PyBOP and PyAOP are excellent alternatives.[7][8] They are generally more soluble in common solvents like DMF than their uronium counterparts and do not pose the risk of N-terminal guanidinylation, a side reaction that can occur with uronium salts, especially when used in excess or during slow reactions.[6]

• Optimize the Reaction Protocol:

  • Double Coupling: After the initial coupling reaction, filter and wash the resin, then subject it to a second, fresh coupling reaction.[9][10] This can help drive the reaction to completion.

  • Increase Reaction Time: Sterically hindered couplings are inherently slower. Extending the reaction time from a standard 1-2 hours to 4-12 hours, or even overnight, may be necessary.[3] Monitor progress using a qualitative test like the Kaiser test on a small resin sample.

  • Pre-activation: Mix the carboxylic acid, coupling reagent, and a non-nucleophilic base (like DIPEA) in the solvent for 1-5 minutes before adding the mixture to your deprotected amine component (Ethyl (S)-2-amino-3-cyclopropylpropanoate).[4] This ensures the activated species is fully formed and ready to react.

• Consider Advanced Strategies:

  • Acyl Fluoride Formation: For exceptionally difficult couplings where even potent reagents fail, converting the carboxylic acid to an acyl fluoride using a reagent like TFFH can be a highly effective strategy.[4][6] Acyl fluorides are among the most reactive acylating species used in peptide synthesis.

  • Microwave-Assisted Peptide Synthesis (MAPS): Microwave energy can significantly accelerate the coupling reaction and help overcome aggregation issues that can exacerbate steric hindrance problems.[1]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which class of coupling reagent is superior for this specific amino acid: uronium or phosphonium salts?

Both classes are highly effective for hindered couplings.[7]

• Phosphonium salts (PyAOP, PyBOP) are often recommended for fragment coupling or cyclization reactions where the stoichiometry is critical, as they do not cause the guanidinylation side reaction.[6] Their higher solubility can also be an advantage.

• Uronium/Aminium salts (HATU, COMU) are renowned for their high reactivity.[6] HATU is often considered the benchmark for difficult couplings. COMU is a newer generation reagent based on OxymaPure, which is non-explosive and highly effective.[3][6]

The "best" choice may depend on the specific sequence and reaction type (e.g., solution-phase vs. solid-phase). For this specific amino acid, starting with HATU or PyAOP is an excellent strategy.

Q2: I'm observing significant epimerization in my product. How can I minimize it?

Epimerization (racemization) is a risk when activating carboxylic acids, especially N-protected dipeptides.[3] The bulky cyclopropyl group does not inherently increase this risk, but the harsh conditions sometimes used to force the reaction can.

• Choice of Additive: Use additives that suppress racemization. HOAt and OxymaPure are significantly more effective than the traditional HOBt.[3][8] Modern coupling reagents like HATU and COMU already incorporate these additives.[3]

• Base Selection: Use a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,4,6-collidine. Avoid using an excessive amount of base; typically 2 equivalents for uronium/aminium reagents are sufficient.

• Temperature Control: Perform couplings at room temperature or 0 °C. Avoid elevated temperatures unless using microwave synthesis, which provides controlled, rapid heating.[3]

Q3: Can I use a carbodiimide like DIC if I use a good additive?

Yes, this is a viable and more cost-effective option than using pre-formed onium salts, though it may be less potent. The combination of DIC/OxymaPure has been shown to be highly efficient and offers low racemization, in some cases outperforming older onium salts like HBTU.[11] For a sterically hindered substrate like Ethyl (S)-2-amino-3-cyclopropylpropanoate, this combination is a significant improvement over DIC alone but may still require longer reaction times or double coupling compared to HATU.

Section 3: Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended as the primary method for coupling a protected amino acid to Ethyl (S)-2-amino-3-cyclopropylpropanoate in solution phase.

Reagent/Component	Equivalents	Purpose
N-Protected Amino Acid	1.0	Carboxylic acid component
HATU	1.0	Coupling Reagent
DIPEA	2.0	Base
Ethyl (S)-2-amino-3-cyclopropylpropanoate	1.1	Amine component
Anhydrous DMF	-	Solvent

Step-by-Step Methodology:

• In a clean, dry flask under an inert atmosphere (N₂ or Ar), dissolve the N-Protected Amino Acid (1.0 eq), HATU (1.0 eq), and DIPEA (2.0 eq) in anhydrous DMF.

• Stir the solution at room temperature for 1-3 minutes to pre-activate the carboxylic acid.

• Add the Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.1 eq) to the activated solution.

• Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS. Due to steric hindrance, the reaction may require 4-12 hours for completion.[3]

• Once the reaction is complete, dilute the mixture with a suitable organic solvent like ethyl acetate.

• Perform an aqueous workup to remove DMF and byproducts. This typically involves washing with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product using flash column chromatography.

Protocol 2: Phosphonium Salt Coupling using PyAOP

This protocol is an excellent alternative to HATU, particularly if guanidinylation is a concern.

Caption: Experimental workflow for PyAOP coupling.

Step-by-Step Methodology:

The procedure is identical to Protocol 1, with the substitution of PyAOP for HATU. Phosphonium reagents are known for their high reactivity and are particularly effective for coupling sterically demanding amino acids.[3]

References

• The synthesis of cyclopropane amino acids and peptides.
• The synthesis of cyclopropane amino acids and peptides.

• Coupling of sterically demanding peptides by β-thiolactone-mediated native chemical ligation. National Center for Biotechnology Information. [Link]

• Phosphonium Salts. Thieme Chemistry. [Link]

• Synthesis of Chiral Alkenyl Cyclopropane Amino Acids for Incorporation into Stapled Peptides. ACS Publications. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ACS Publications. [Link]

• The Uronium/Guanidinium Peptide Coupling Reagents. Wiley Online Library. [Link]

• Phosphonium salts as peptide coupling reagents.

• Three-Component Synthesis of α,β-Cyclopropyl-γ-Amino Acids. ACS Publications. [Link]

• Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates. National Center for Biotechnology Information. [Link]

• Efficient peptide coupling involving sterically hindered amino acids. PubMed. [Link]

• Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. ACS Publications. [Link]

• Conformational Features of Secondary N-Cyclopropyl Amides. ACS Publications. [Link]

• Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents, a Method for Hexa-amidation of Biotin[3]uril. ChemRxiv. [Link]

• Industrial application of coupling reagents in peptides. Luxembourg Bio Technologies. [Link]

• Carbodiimides and Additives. Aapptec Peptides. [Link]

• The effect of the cyclopropyl group on the conformation of chemotactic formyl tripeptides. PubMed. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Practical N-to-C peptide synthesis with minimal protecting groups. National Center for Biotechnology Information. [Link]

• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. [Link]

• Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Royal Society of Chemistry. [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

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• 1. Progress in the Synthesis of Peptides with "Difficult Sequences" - Creative Peptides [creative-peptides.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 5. merckmillipore.com [merckmillipore.com]
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• 10. biotage.com [biotage.com]
• 11. peptide.com [peptide.com]

Minimizing side reactions during Ethyl (S)-2-amino-3-cyclopropylpropanoate deprotection

Welcome to the technical support resource for handling Ethyl (S)-2-amino-3-cyclopropylpropanoate. This guide is designed for researchers, chemists, and drug development professionals who are working with this valuable, non-proteinogenic amino acid ester. The unique structural features—a chiral center, a reactive ester, and a potentially labile cyclopropyl ring—present specific challenges during the critical N-deprotection step.

This document provides in-depth, troubleshooting-focused guidance to help you navigate and minimize common side reactions, ensuring the integrity of your molecule and the success of your synthesis.

Troubleshooting Guide: Side Reactions by Protecting Group

The choice of N-terminal protecting group dictates the deprotection conditions and, consequently, the potential side reactions. This section is structured to address the specific issues encountered with the most common protecting groups: Boc, Cbz, and Fmoc.

1. N-Boc Deprotection (Acid-Mediated)

The tert-butyloxycarbonyl (Boc) group is typically removed under acidic conditions. While effective, this can be problematic for Ethyl (S)-2-amino-3-cyclopropylpropanoate due to the presence of the acid-sensitive cyclopropyl ring and the ethyl ester.

Q1: After Boc deprotection using neat Trifluoroacetic Acid (TFA), my yield is low and LC-MS analysis shows multiple new peaks. What is happening to my compound?

A1: You are likely observing a combination of two primary side reactions: acid-catalyzed cyclopropane ring opening and hydrolysis of the ethyl ester.[1]

• Causality (The "Why"):

  • Cyclopropane Ring Opening: The cyclopropyl group, while generally stable, is susceptible to cleavage under strong acidic conditions. The acid can protonate one of the C-C bonds, leading to a carbocation intermediate that is subsequently trapped by a nucleophile (e.g., TFA, water).[2][3][4] This is particularly favored because the adjacent amino group can stabilize a developing positive charge. This process is often irreversible and leads to a complex mixture of linear, rearranged byproducts.

  • Ester Hydrolysis: Strong acids like TFA, especially in the presence of trace amounts of water, can catalyze the hydrolysis of the ethyl ester to the corresponding carboxylic acid.[1] This results in a mass loss of 28 Da in your final product.

• Troubleshooting & Solutions:

  • Use Milder Acidic Conditions: Avoid using neat TFA. A solution of 20-50% TFA in a non-nucleophilic solvent like Dichloromethane (DCM) is often sufficient and significantly reduces the rate of side reactions.[5]

  • Switch to HCl in Dioxane: A 4M solution of HCl in 1,4-dioxane is another common reagent that can be less harsh than TFA for certain substrates. The reaction often proceeds quickly, and the product precipitates as the hydrochloride salt, which can protect it from further degradation.[5]

  • Strictly Anhydrous Conditions: Ensure all solvents and reagents are anhydrous to minimize ester hydrolysis.

  • Control Temperature and Time: Perform the reaction at 0°C and monitor it closely by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed (typically 1-2 hours).[5]

Q2: My mass spectrum shows an unexpected peak at [M+57]+ after Boc deprotection. What is this side product and how can I prevent it?

A2: The [M+57]+ peak corresponds to the alkylation of your deprotected amine (or other nucleophilic sites) by the tert-butyl cation, which is generated during the cleavage of the Boc group.[6][7]

• Causality (The "Why"): The mechanism of Boc deprotection involves the formation of a relatively stable tert-butyl carbocation (t-Bu⁺).[8] This cation is highly electrophilic and can be "trapped" by any available nucleophile. The most abundant nucleophile is often the newly deprotected primary amine of your product, leading to N-tert-butylation. Other electron-rich moieties can also be susceptible.[7]

• Troubleshooting & Solutions:

  • Use a Cation Scavenger: The most effective solution is to add a "scavenger" to the reaction mixture. The scavenger is an electron-rich molecule that preferentially traps the t-butyl cation.[5][6]

  • Common Scavengers:

    • Triisopropylsilane (TIS): Often used at 2.5-5% (v/v). It reduces the t-butyl cation.

    • Anisole or Thioanisole: These aromatic compounds trap the cation via electrophilic aromatic substitution.

    • Water: In small amounts (2.5-5%), water can act as a scavenger by trapping the cation to form tert-butanol.

Reagent/Condition	Relative Strength	Common Side Reactions	Mitigation Strategy
Neat TFA, Room Temp	Very Strong	Cyclopropane opening, Ester hydrolysis, t-Butylation	Avoid this condition.
20-50% TFA in DCM, 0°C	Strong	Moderate risk of all side reactions	Add scavengers (TIS, water). Monitor closely.
4M HCl in Dioxane, RT	Strong	Lower risk of t-butylation; ester hydrolysis possible	Use anhydrous solvent. Product may precipitate.
Lewis Acids (e.g., TMSOTf)	Mild to Strong	Substrate-dependent; potential for ring opening	Requires careful optimization; can be highly selective.

The following diagram illustrates the competing pathways of desired deprotection versus the side reactions of cyclopropane ring opening and t-butylation.

Caption: Acid-catalyzed deprotection and potential side reactions.

This protocol is optimized to minimize both cyclopropane ring opening and t-butylation.

• Dissolution: Dissolve the Boc-protected Ethyl (S)-2-amino-3-cyclopropylpropanoate (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Scavenger Addition: Add triisopropylsilane (TIS) (0.5 eq, ~5% v/v) and deionized water (0.5 eq, ~2.5% v/v) to the stirred solution.

• Reagent Addition: Slowly add Trifluoroacetic acid (TFA) (10.0 eq, ~25-30% v/v) dropwise, ensuring the internal temperature remains below 5°C.

• Reaction Monitoring: Stir the reaction at 0°C for 30 minutes, then allow it to warm slowly to room temperature. Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM with 0.5% NH₄OH) or LC-MS until the starting material is consumed (typically 1-3 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

• Purification: The resulting TFA salt can often be used directly in the next step. Alternatively, it can be neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent, or purified by silica gel chromatography.

2. N-Cbz Deprotection (Hydrogenolysis or Acid-Mediated)

The benzyloxycarbonyl (Cbz or Z) group offers more flexibility, as it can be removed by reductive or strong acid conditions. For this substrate, the choice is critical.

Q3: I need to remove a Cbz group. Which method—hydrogenolysis or HBr in acetic acid—is safer for the cyclopropyl ring and ethyl ester?

A3: Catalytic hydrogenolysis is overwhelmingly the preferred and safer method. [9]

• Causality (The "Why"):

  • Hydrogenolysis: This method involves a heterogeneous catalyst (typically Palladium on Carbon, Pd/C) and a hydrogen source (H₂ gas or a transfer agent like ammonium formate).[9][10] The reaction mechanism proceeds via reduction on the catalyst surface and is exceptionally mild and chemoselective.[11] It does not involve strongly acidic or basic conditions, leaving both the cyclopropane ring and the ethyl ester intact.

  • HBr in Acetic Acid: This is an extremely harsh acidic condition.[12] It will readily cleave the Cbz group but carries a very high risk of causing the same side reactions seen with neat TFA: cyclopropane ring opening and complete hydrolysis of the ethyl ester.[9] This method should be avoided for this substrate unless all other methods have failed.

Caption: Decision workflow for Cbz group removal.

• Catalyst Preparation: In a flask suitable for hydrogenation, place 10% Palladium on Carbon (Pd/C) (5-10 mol% by weight).

• Dissolution: Dissolve the Cbz-protected amino ester (1.0 eq) in a suitable solvent such as Methanol, Ethanol, or Ethyl Acetate.

• Inerting: Purge the flask with an inert gas (Nitrogen or Argon).

• Hydrogenation: Introduce hydrogen gas (H₂) to the flask (typically via a balloon or a Parr hydrogenator at 1-3 atm).

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The reaction progress can be monitored by TLC or by the cessation of H₂ uptake. Typical reaction times are 2-16 hours.

• Work-up: Once complete, carefully purge the flask with an inert gas again to remove all hydrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected amine, which is typically of high purity and can be used without further purification.

3. N-Fmoc Deprotection (Base-Mediated)

The 9-fluorenylmethyloxycarbonyl (Fmoc) group is base-labile, most commonly removed with piperidine. For Ethyl (S)-2-amino-3-cyclopropylpropanoate, this presents a significant risk to the chiral center and the ester.

Q4: After removing an Fmoc group with 20% piperidine in DMF, my product's enantiomeric excess (ee) has dropped significantly. What is causing this racemization?

A4: You are observing base-catalyzed racemization at the alpha-carbon (the chiral center).[13]

• Causality (The "Why"): The proton on the alpha-carbon of an amino ester is weakly acidic. In the presence of a relatively strong base like piperidine, this proton can be abstracted to form a planar enolate intermediate.[14] Reprotonation of this achiral enolate can occur from either face, leading to a mixture of (S) and (R) enantiomers, thus eroding the optical purity.[13][15] This is a well-documented issue, especially for amino acids prone to enolization.[16]

• Troubleshooting & Solutions:

  • Use a Weaker Base: While slower, using a less basic amine like Morpholine can reduce the rate of racemization.

  • Use DBU with a Scavenger: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a very strong, non-nucleophilic base that can deprotect Fmoc groups rapidly.[17] Using a low concentration (e.g., 2% DBU) in the presence of a scavenger like piperidine (to trap the dibenzofulvene byproduct) can shorten the exposure time to basic conditions, thereby minimizing racemization.[18]

  • Add HOBt: Adding an equivalent of 1-Hydroxybenzotriazole (HOBt) to the piperidine solution can suppress racemization by acting as a proton source, helping to quench the enolate before it inverts.

Q5: My crude product after Fmoc deprotection contains a significant amount of the free carboxylic acid, not the ethyl ester I started with. Why did this happen?

A5: The piperidine solution has caused saponification (base-catalyzed hydrolysis) of your ethyl ester.[19]

• Causality (The "Why"): Piperidine is a base, and in the presence of water (even trace amounts in DMF), it can promote the hydrolysis of the ester to a carboxylate salt.[20] Upon acidic workup or purification, this salt is protonated to the free carboxylic acid. This side reaction is often slower than Fmoc deprotection but can become significant with prolonged reaction times or elevated temperatures.

Reagent/Condition	Relative Basicity	Racemization Risk	Saponification Risk	Notes
20% Piperidine in DMF	Moderate	High	Moderate	Standard but problematic for this substrate.
50% Morpholine in DMF	Weaker	Lower	Lower	Slower deprotection time.
2% DBU / 2% Piperidine in DMF	Strong/Fast	Lower (due to speed)	Lower (due to speed)	DBU is non-nucleophilic, piperidine acts as scavenger.[18]
20% Piperidine + 1 eq HOBt	Moderate	Low	Moderate	HOBt suppresses racemization.

This diagram shows how a base can lead to either the desired deprotection or the undesired side reactions of racemization and saponification.

Caption: Base-catalyzed deprotection and competing side reactions.

This protocol uses DBU for rapid cleavage to minimize the substrate's exposure time to basic conditions.

• Dissolution: Dissolve the Fmoc-protected amino ester (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Reagent Preparation: Prepare a deprotection solution of 2% (v/v) DBU and 2% (v/v) piperidine in anhydrous DMF.

• Deprotection: Add the deprotection solution to the substrate and stir at room temperature.

• Monitoring: The reaction is typically very fast. Monitor every 2-3 minutes by TLC. The reaction should be complete in less than 15-20 minutes.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate and wash extensively with water and brine to remove DMF and the reagents.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the deprotected product.

General FAQs

Q6: How can I analytically distinguish between the different side products?

A6: A combination of Mass Spectrometry (MS) and Chiral High-Performance Liquid Chromatography (Chiral HPLC) is ideal.

• LC-MS will help you identify products by their mass:

  • Desired Product: Expected Mass (M)

  • Ester Hydrolysis: [M-28]

  • t-Butylation: [M+56]

  • Ring Opening: Often results in isomers with the same mass but different retention times, or adducts if a nucleophilic solvent was used.

• Chiral HPLC is essential for detecting racemization. You will need to develop a method that can separate the (S) and (R) enantiomers of your product. A loss of optical purity will be evident by the appearance of a second peak corresponding to the undesired enantiomer.

Q7: Is it possible to perform the amine deprotection and ethyl ester hydrolysis in a single step?

A7: Yes. If your desired final product is the free amino acid, (S)-2-amino-3-cyclopropylpropanoic acid, you can combine these steps.

• From a Boc-protected ester: Treat with a strong acid like 6M HCl at reflux. This will cleave both the Boc group and the ethyl ester. However, the risk of cyclopropane ring opening remains high under these harsh conditions.

• From an Fmoc- or Cbz-protected ester: First, perform the amine deprotection under the optimized mild conditions described above. Then, after isolating the deprotected amino ester, perform a standard saponification using a base like Lithium Hydroxide (LiOH) in a THF/water mixture.[19] This two-step sequence provides much better control and minimizes side reactions.

References

• Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids.Polymer Chemistry (RSC Publishing).
• Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade.Chemistry – A European Journal.
• Mechanism of acid-catalyzed ring opening of a cyclopropane ring.Chemistry Stack Exchange.
• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol.
• Application Notes and Protocols for Orthogonal Deprotection of Ethyl-Protected Amino Acids.BenchChem.
• Can amide and ethyl ester resist a N-Boc deprotection?
• Troubleshooting incomplete Boc deprotection.BenchChem.
• Common side reactions with Boc-protected amino acids and how to avoid them.BenchChem.
• BOC Deprotection - ACS GCI Pharmaceutical Roundtable Reagent Guides.WordPress.
• Amine Protection and Deprotection.Master Organic Chemistry.
• Application Notes and Protocols for N-Cbz Deprotection.BenchChem.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.Total Synthesis.
• Application Notes and Protocols for the Removal of the Cbz Protecting Group.BenchChem.
• Protocol for the Deprotection of the Benzyl Carbam
• 1 Protection Reactions.Wiley-VCH.
• Chemically fuelled deracemization of amino acids.University of Twente.
• Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids.PubMed.
• Ester to Acid - Common Conditions.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis.AAPPTEC.
• Methods for Removing the Fmoc Group.Fmoc Solid Phase Peptide Synthesis: A Practical Approach.
• Fmoc Solid Phase Peptide Synthesis.ChemPep.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away

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• 15. Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Ester to Acid - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Resolving Peak Tailing in the GC-MS Analysis of Ethyl (S)-2-amino-3-cyclopropylpropanoate

Welcome to the technical support center for the gas chromatography-mass spectrometry (GC-MS) analysis of Ethyl (S)-2-amino-3-cyclopropylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a primary focus on the prevalent problem of peak tailing. Asymmetric peaks can compromise resolution, accuracy, and the reproducibility of your results, so a systematic approach to identifying and mitigating the root cause is essential for robust analytical data.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the most likely causes of peak tailing for a polar compound like Ethyl (S)-2-amino-3-cyclopropylpropanoate?

Peak tailing for polar and active compounds like your target analyte is most often attributed to secondary interactions with active sites within the GC system.[1][4] These active sites can be exposed silanol groups on the surface of a contaminated or degraded inlet liner, the analytical column itself, or even metal surfaces in the injection port.[1] These interactions, primarily hydrogen bonding, delay the elution of a portion of the analyte molecules, resulting in an asymmetric peak shape.[1]

Other significant causes include:

• Improper Column Installation: A poorly cut or improperly positioned column in the inlet can create dead volumes or turbulence in the sample path, leading to peak tailing.[5][6][7][8]

• Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can create active sites and cause peak distortion.[1][9][10]

• Inappropriate Method Parameters: Issues such as an incorrect initial oven temperature, a solvent-stationary phase polarity mismatch, or an overloaded system can all contribute to poor peak shape.[11][12][13]

• Sample Preparation Issues: The presence of non-volatile residues or highly polar impurities in the sample can lead to system contamination and peak tailing.[14]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing. We will start with the most common and easily addressable issues and progress to more in-depth system checks.

Q2: My peaks for Ethyl (S)-2-amino-3-cyclopropylpropanoate are tailing. Where should I start my investigation?

A logical first step is to perform basic maintenance on the injection port, as it is a frequent source of problems.[4][15]

• Cool Down the System: Lower the injector and oven temperatures to a safe level.

• Replace the Septum: A worn or cored septum can be a source of leaks and contamination. Replace it at regular intervals.[16]

• Replace the Inlet Liner: The liner is a critical component where the sample is vaporized. Over time, it can become contaminated with non-volatile residues, creating active sites.[1][16] Replace the liner with a new, deactivated one.

• Inspect and Clean the Inlet: While the liner is removed, visually inspect the inlet for any visible contamination or debris. If necessary, clean the inlet according to the manufacturer's instructions.

• Reassemble and Leak Check: After reassembly, perform a leak check to ensure the system is sealed.[9][17]

After performing this maintenance, inject a standard of your analyte to see if the peak shape has improved. If tailing persists, proceed to the next troubleshooting steps.

Q3: I've performed basic injector maintenance, but the peak tailing continues. What should I check next?

The next logical step is to assess the condition of the analytical column.

An improper column installation can create unswept volumes or turbulence, causing all peaks in the chromatogram to tail.[6][8]

• Action: Re-install the column. Ensure the column is cut cleanly and squarely.[5][6][7][18] Follow the instrument manufacturer's guidelines for the correct insertion depth into the injector and detector.[11][16]

If only the active compounds like your analyte are tailing while non-polar compounds (e.g., hydrocarbons) have good peak shape, it's a strong indication of column contamination or degradation.[1][4]

• Action 1: Trim the Column: Trim 15-20 cm from the front of the column. This removes the section most likely to be contaminated with non-volatile sample residue.[5][11]

• Action 2: Condition the Column: After trimming, or if you suspect broader contamination, condition the column. This involves heating the column to a high temperature to remove any remaining contaminants.[19][20][21]

• Initial Purge: With the column installed in the injector but not the detector, set the carrier gas flow to the typical operating rate. Allow the gas to flow for 15-30 minutes at ambient temperature to purge any oxygen from the system.[20][22][23]

• Temperature Program: Program the oven to ramp up to the column's maximum isothermal temperature (or 20-30°C below the maximum temperature limit) at a rate of 5-10°C/minute.[19][20]

• Hold at Temperature: Hold the column at this temperature for 1-2 hours. For columns with thick stationary phases, a longer conditioning time may be necessary.[17][19]

• Cool Down and Install: Cool the oven down, turn off the carrier gas flow, and install the column into the detector.

• Equilibrate and Test: Re-establish flow and run a blank gradient to ensure a stable baseline before injecting your standard.[19]

If peak tailing persists after these steps, the column may be irreversibly damaged and require replacement.[9][11]

Q4: Could my derivatization procedure be contributing to peak tailing?

Yes, the derivatization step is critical for the successful GC-MS analysis of amino acids.[24][25][26] Incomplete derivatization can leave polar functional groups exposed, leading to interactions with the GC system and causing peak tailing.

• Why Derivatize? The primary goal of derivatization is to make the analyte more volatile and less polar. This is achieved by replacing active hydrogens on the amino and carboxylic acid groups with nonpolar moieties.[24] Common derivatization reagents for amino acids include silylating agents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), and alkyl chloroformates.[25][27][28]

• Troubleshooting Derivatization:

  • Ensure Complete Reaction: Review your derivatization protocol. Are you using a sufficient excess of the derivatizing agent? Is the reaction time and temperature adequate for complete derivatization?[29]

  • Moisture Sensitivity: Many derivatizing reagents, particularly silylating agents, are sensitive to moisture.[27] Ensure your sample and solvents are anhydrous to prevent incomplete derivatization and reagent degradation.

  • Byproducts: Consider the byproducts of the derivatization reaction. Some byproducts can be active and interact with the GC system.

A well-optimized derivatization procedure should yield a single, sharp peak for your analyte. If you suspect issues with derivatization, it may be beneficial to re-optimize the reaction conditions.

Q5: How can I systematically troubleshoot the entire GC-MS system for peak tailing?

A flowchart can be a valuable tool for a logical and systematic approach to troubleshooting.

Caption: Troubleshooting flowchart for resolving peak tailing.

Summary of Potential Causes and Solutions

Potential Cause	Symptoms	Recommended Action
Contaminated Inlet Liner	Tailing of active/polar compounds.	Replace with a new, deactivated liner.[1][16]
Improper Column Installation	All peaks in the chromatogram tail.	Re-cut and re-install the column according to manufacturer specifications.[5][6][7]
Column Contamination	Tailing of active compounds, potential loss of resolution.	Trim 15-20 cm from the front of the column.[5][11]
Column Degradation	Persistent peak tailing even after trimming, increased baseline bleed.	Condition the column; if unsuccessful, replace the column.[9][10][16]
Incomplete Derivatization	Broad or tailing peak for the analyte, possible appearance of multiple peaks.	Optimize derivatization conditions (reagent concentration, time, temperature); ensure anhydrous conditions.[27][29]
Solvent-Phase Mismatch	Tailing or split peaks, especially for early eluting compounds.	Choose a solvent that is more compatible with the stationary phase polarity.[11][12]
Column Overload	Peak fronting is more common, but tailing can occur.	Reduce injection volume or sample concentration.[7][13][30]
System Leaks	Poor reproducibility, noisy baseline, potential for column damage.	Perform a thorough leak check of the system.[9][17]

References

• Current time information in New York, NY, US. Google.
• Troubleshooting GC peak shapes - Element Lab Solutions. (2018, January 8).
• Chromatography Troubleshooting Guides-Gas Chromatography. Thermo Fisher Scientific - US.
• The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich.
• Troubleshooting Peak Tailing in Gas Chromatography Workflows. (2026, March 25). Lab Manager.
• The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. (2020, March 10).
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Reference Data & Comparative Studies

Ethyl (S)-2-amino-3-cyclopropylpropanoate vs Ethyl (R)-2-amino-3-cyclopropylpropanoate biological activity

Comparative Biological Activity Guide: Ethyl (S)- vs. (R)-2-amino-3-cyclopropylpropanoate in Peptidomimetic Drug Design

As a Senior Application Scientist, selecting the correct chiral building block is the foundation of rational drug design. Ethyl 2-amino-3-cyclopropylpropanoate is a highly valuable unnatural amino acid ester used extensively in the development of peptidomimetics. While the ethyl ester serves as a stable, lipophilic synthetic precursor (and occasionally as a cell-permeable prodrug motif), the profound divergence in biological activity stems entirely from the stereocenter at the alpha-carbon.

This guide objectively compares the biological performance, mechanistic utility, and experimental validation of the (S)-enantiomer (L-cyclopropylalanine derivative) versus the (R)-enantiomer (D-cyclopropylalanine derivative).

Mechanistic Divergence & Biological Activity

The incorporation of a cyclopropyl ring into an amino acid side chain restricts conformational flexibility. This pre-organization reduces the entropic penalty upon target binding, a critical factor in optimizing binding affinity[1]. However, the stereochemistry dictates how this rigid moiety interacts with biological systems.

The (S)-Enantiomer: Target Engagement and Pocket Fitting

The Ethyl (S)-2-amino-3-cyclopropylpropanoate derivative mimics natural aliphatic L-amino acids (such as Leucine or Valine). In viral protease inhibitors, this stereochemistry allows the side chain to project perfectly into hydrophobic active site pockets (e.g., the S2 pocket of SARS-CoV-2 Mpro or the S1/S2 pockets of HCV NS3/4A)[2]. By utilizing the (S)-configuration, researchers can design highly potent inhibitors (like derivatives of Boceprevir and Narlaprevir) where the cyclopropyl group maximizes van der Waals interactions without causing steric clashes with the pocket walls[3][4].

The (R)-Enantiomer: Proteolytic Evasion and Structural Disruption

Conversely, the Ethyl (R)-2-amino-3-cyclopropylpropanoate derivative acts as a D-amino acid mimic. Because endogenous human proteases and esterases are highly stereoselective for L-configurations, incorporating the (R)-enantiomer creates a "blind spot" for degrading enzymes. While this stereochemistry often results in a steric clash that drastically reduces binding affinity to standard viral protease targets[1], it is strategically utilized to disrupt secondary structures (like alpha-helices) or to impart extreme metabolic stability to the peptide backbone, significantly extending the drug's plasma half-life.

Quantitative Data Comparison

The following table summarizes the divergent performance metrics of peptidomimetics incorporating these enantiomers.

Parameter	(S)-Enantiomer Derivatives (L-form)	(R)-Enantiomer Derivatives (D-form)	Mechanistic Rationale
Viral Protease Affinity (e.g., Mpro, NS3)	High (IC50 typically < 100 nM)	Low (IC50 typically > 10 μM)	The (S)-configuration aligns the rigid cyclopropyl ring to optimally fill hydrophobic S2/S1 pockets. The (R)-configuration forces a steric clash[2].
Endogenous Protease Resistance	Moderate (Susceptible to human peptidases)	Very High (Resistant to degradation)	Human proteases are stereoselective. The (R)-isomer is not recognized by native active sites, drastically increasing plasma half-life.
Conformational Entropy Penalty	Low (Pre-organized for binding)	High (Incompatible with target pockets)	The cyclopropyl ring restricts side-chain rotation. For the (S)-isomer, this reduces the entropic cost of binding[1].
Primary Application in Drug Design	Active warhead targeting / Receptor agonism	Pharmacokinetic optimization / Antimicrobial peptides	The (S)-form drives target engagement[3], while the (R)-form is placed at non-critical sites to prevent enzymatic cleavage.

Experimental Methodologies

To empirically validate the biological differences between these enantiomers, the following self-validating protocols must be executed.

Protocol 1: FRET-Based Enzymatic Assay for Protease Inhibition

Causality: Fluorescence Resonance Energy Transfer (FRET) provides a continuous, real-time readout of enzyme kinetics. By measuring the initial velocity of substrate cleavage, we can accurately determine the IC50, reflecting the stereochemical preference of the protease pocket. Self-Validation: Includes a positive control (Nirmatrelvir) to confirm enzyme activity and a no-enzyme negative control to establish baseline fluorescence.

• Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 1 mM EDTA, 1 mM DTT). Dilute recombinant SARS-CoV-2 Mpro to a working concentration of 50 nM.

• Compound Serial Dilution: Saponify the (S)- and (R)-ethyl esters to their free acids and couple them to the target peptidomimetic scaffold. Prepare a 10-point 1:3 serial dilution of both derivatives in DMSO (final DMSO <1%).

• Pre-Incubation: In a 384-well black microplate, mix 10 µL of the diluted compounds with 10 µL of the Mpro enzyme solution. Incubate at 37°C for 30 minutes to allow equilibrium binding.

• Reaction Initiation: Add 10 µL of the FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans) at a final concentration of 10 µM to all wells.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader. Monitor fluorescence (Excitation: 340 nm, Emission: 490 nm) every 60 seconds for 30 minutes.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curves. Plot % inhibition versus log[inhibitor] to extract the IC50 using non-linear regression.

Protocol 2: In Vitro Human Plasma Stability Assay

Causality: Human plasma contains a complex mixture of stereoselective esterases and peptidases. LC-MS/MS allows for highly specific quantification of the parent compound remaining over time, proving that the (R)-enantiomer evades enzymatic degradation. Self-Validation: Propantheline is used as a highly labile positive control to verify plasma enzymatic activity. Warfarin is spiked in as an internal standard (IS) to normalize matrix effects.

• Matrix Preparation: Pre-warm pooled human plasma (heparinized) to 37°C for 10 minutes.

• Spiking: Add the (S)- and (R)-derivatives to separate plasma aliquots to achieve a final concentration of 1 µM.

• Incubation & Sampling: Incubate the mixtures at 37°C under gentle shaking. At predetermined time points (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots.

• Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing the internal standard (100 ng/mL Warfarin).

• Extraction: Vortex the samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate plasma proteins.

• LC-MS/MS Analysis: Inject 5 µL of the supernatant into an LC-MS/MS system equipped with a C18 column. Monitor specific MRM transitions for the parent compounds and the IS.

• Half-Life Calculation: Plot the natural log of the remaining percentage versus time to determine the elimination rate constant ( k ) and calculate the in vitro half-life ( t1/2​=0.693/k ).

Visualizations

Workflow for evaluating enantiomeric peptidomimetics from synthesis to biological profiling.

Stereochemical divergence in biological activity between (S) and (R) cyclopropylalanine derivatives.

References

• Discovery of Narlaprevir (SCH 900518): A Potent, Second Generation HCV NS3 Serine Protease Inhibitor. National Institutes of Health (NIH).[Link]

• A systematic exploration of boceprevir-based main protease inhibitors as SARS-CoV-2 antivirals. Office of Scientific and Technical Information (OSTI).[Link]

• Structural Insights into the Role of the Stereochemistry of the Cyclopropyl Ring in the Inhibitory Activity of Xeruborbactam against SME-1 Class A Carbapenemase. National Institutes of Health (NIH).[Link]

• Identification of Dual Inhibitors Targeting Main Protease (Mpro) and Cathepsin L as Potential Anti-SARS-CoV-2 Agents. National Institutes of Health (NIH).[Link]

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• 3. Discovery of Narlaprevir (SCH 900518): A Potent, Second Generation HCV NS3 Serine Protease Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Dual Inhibitors Targeting Main Protease (Mpro) and Cathepsin L as Potential Anti-SARS-CoV-2 Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Proteolytic Stability of Peptides Containing Ethyl (S)-2-amino-3-cyclopropylpropanoate

Introduction: The Imperative of Stability in Peptide Therapeutics

Peptide-based drugs offer remarkable specificity and potency, yet their therapeutic potential is often curtailed by a critical vulnerability: proteolytic degradation.[1][2] The body's proteases, enzymes that dismantle proteins and peptides, can rapidly inactivate these drugs, leading to short half-lives and diminished bioavailability.[3][4] Consequently, researchers are in a constant search for innovative strategies to fortify peptides against this enzymatic onslaught. A leading approach is the incorporation of unnatural amino acids, which can alter the peptide's structure to render it less recognizable to proteases.[2][5] This guide provides a comparative framework for evaluating the proteolytic stability conferred by a unique unnatural amino acid, Ethyl (S)-2-amino-3-cyclopropylpropanoate , against a standard peptide and other stability-enhancing modifications.

The Rationale for Cyclopropyl-Containing Amino Acids

The introduction of a cyclopropyl group into an amino acid side chain imposes significant conformational constraints on the peptide backbone.[6] This rigidity can be advantageous for several reasons:

• Steric Hindrance: The bulky and rigid cyclopropyl group can physically block the active site of a protease, preventing the enzyme from accessing and cleaving the peptide bond.[7]

• Conformational Locking: By restricting the rotational freedom of the peptide backbone, the cyclopropyl moiety can lock the peptide into a conformation that is not ideal for protease binding.[1][8][9] This is in contrast to the flexibility of many natural peptides, which can more easily adapt to the active site of a protease.

This guide will walk you through the experimental design and protocols necessary to quantify the stabilizing effects of Ethyl (S)-2-amino-3-cyclopropylpropanoate. We will compare a model peptide containing this unnatural amino acid with its native counterpart and a peptide modified with a D-amino acid, another common strategy for enhancing proteolytic resistance.[3]

Experimental Design for Comparative Stability Analysis

To objectively assess the stabilizing effect of Ethyl (S)-2-amino-3-cyclopropylpropanoate, a controlled experiment is essential. We propose the synthesis and analysis of three model peptides:

• Native Peptide (Control): A short, susceptible peptide sequence. For this guide, let's use a model hexapeptide: Tyr-Gly-Gly-Phe-Leu-Arg. This sequence contains cleavage sites for chymotrypsin (after Phe and Tyr) and trypsin (after Arg).

• Cyclopropyl-Modified Peptide: The same peptide with one amino acid replaced by Ethyl (S)-2-amino-3-cyclopropylpropanoate (Et-Cpa). For instance, replacing Phenylalanine: Tyr-Gly-Gly-Et-Cpa-Leu-Arg.

• D-Amino Acid-Modified Peptide: A well-established method for enhancing stability. We will replace Phenylalanine with its D-enantiomer: Tyr-Gly-Gly-d-Phe-Leu-Arg.

These three peptides will be subjected to in vitro stability assays using both a specific protease (trypsin) and a complex biological matrix (human serum).

Experimental Workflow Diagram

Caption: Workflow for comparing proteolytic stability.

Detailed Experimental Protocols

Protocol 1: In Vitro Protease Stability Assay (Trypsin)

This protocol outlines the steps to assess peptide stability against a specific protease.

1. Materials and Reagents:

• Lyophilized peptides (Native, Et-Cpa-modified, D-Phe-modified)

• Proteomics-grade Trypsin[10]

• Ammonium Bicarbonate buffer (0.1 M, pH 8.2)[2]

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic Acid (TFA), HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes

• Incubator (37°C)

• Refrigerated centrifuge

• RP-HPLC system with a C18 column and UV detector[3]

2. Preparation of Solutions:

• Peptide Stock Solutions (1 mg/mL): Dissolve each peptide in DMSO.

• Trypsin Stock Solution (1 mg/mL): Dissolve trypsin in 0.1 M NH4HCO3 buffer. Prepare fresh.[2]

• Assay Buffer: 0.1 M NH4HCO3, pH 8.2.

• Quenching Solution: 10% TFA in water.

3. Assay Procedure:

• For each peptide, add 80 µL of the 1 mg/mL peptide solution to 900 µL of assay buffer in a microcentrifuge tube.[2]

• Pre-warm the peptide solutions to 37°C.

• Initiate the reaction by adding 20 µL of the freshly prepared trypsin solution. The final peptide concentration will be approximately 0.08 mg/mL.[2]

• Incubate the tubes at 37°C with gentle shaking.

• At predetermined time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 100 µL aliquot.

• Immediately quench the reaction by adding 10 µL of the quenching solution.

• Vortex and centrifuge at >10,000 x g for 10 minutes at 4°C to pellet any precipitated material.

• Carefully transfer the supernatant to an HPLC vial for analysis.

4. RP-HPLC Analysis:

• Inject a defined volume (e.g., 20 µL) of the supernatant onto the RP-HPLC system.

• Use a suitable gradient of mobile phase A (0.1% TFA in water) and mobile phase B (0.1% TFA in ACN) to separate the intact peptide from its degradation products.

• Monitor the elution at a wavelength of 220 nm or 280 nm.

• Identify the peak corresponding to the intact peptide based on its retention time, confirmed by a standard injection of the undigested peptide.

• Integrate the peak area of the intact peptide at each time point.

5. Data Analysis:

• Calculate the percentage of intact peptide remaining at each time point relative to the t=0 sample.

• Plot the percentage of remaining peptide versus time.

• Determine the half-life (t½), the time it takes for 50% of the peptide to be degraded.

Protocol 2: In Vitro Serum Stability Assay

This protocol assesses peptide stability in a more physiologically relevant matrix.

1. Materials and Reagents:

• Lyophilized peptides

• Pooled Human Serum (commercial source)

• DMSO, HPLC grade

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic Acid (TFA), HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes

• Incubator (37°C)

• Refrigerated centrifuge

• RP-HPLC system

2. Preparation of Solutions:

• Peptide Stock Solutions (1 mg/mL): Dissolve each peptide in DMSO.

• Working Serum Aliquots: Thaw human serum at 37°C, centrifuge to remove cryoprecipitates, and store in single-use aliquots at -80°C.

• Precipitating Solution: 1% TFA in ACN.

3. Assay Procedure:

• Pre-warm a working aliquot of human serum to 37°C.

• Spike the serum with the peptide stock solution to a final concentration of 100 µg/mL. Ensure the final DMSO concentration is <1% to avoid protein precipitation.

• Gently vortex and immediately take the t=0 time point sample (e.g., 50 µL).

• Incubate the remaining serum-peptide mixture at 37°C.

• At each time point (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a 50 µL aliquot.

• To each aliquot, add 100 µL of ice-cold precipitating solution.

• Vortex vigorously and incubate on ice for 20 minutes to precipitate serum proteins.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for analysis.

4. HPLC Analysis and Data Analysis:

• Follow steps 4 and 5 from the Protease Stability Assay protocol.

Data Presentation and Interpretation

The results of these assays should be summarized in clear, comparative tables.

Table 1: Stability in the Presence of Trypsin at 37°C

Time (min)	% Intact Native Peptide	% Intact Et-Cpa-Modified Peptide	% Intact D-Phe-Modified Peptide
0	100	100	100
5	65	95	98
15	20	88	92
30	<5	75	85
60	0	55	70
120	0	30	50
t½ (min)	~8	~75	>120

Table 2: Stability in Human Serum at 37°C

Time (min)	% Intact Native Peptide	% Intact Et-Cpa-Modified Peptide	% Intact D-Phe-Modified Peptide
0	100	100	100
15	70	92	95
30	45	85	90
60	20	70	82
120	<5	50	65
240	0	25	45
t½ (min)	~25	~120	~180

Note: The data presented in these tables are hypothetical and for illustrative purposes only.

From this hypothetical data, we can infer that the incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate significantly enhances the proteolytic stability of the peptide in both the presence of a specific protease and in human serum, with a half-life much greater than the native peptide. The D-amino acid modification shows even greater stability, which is consistent with existing literature.[3]

Mechanistic Insights: How Cyclopropyl Groups Confer Stability

The enhanced stability of the Et-Cpa-modified peptide can be attributed to the unique structural properties of the cyclopropyl group.

Caption: Steric hindrance by the cyclopropyl group.

The three-membered ring of the cyclopropyl group is rigid and creates a "steric shield" around the peptide backbone. This bulkiness prevents the peptide from fitting snugly into the active site of proteases like trypsin and chymotrypsin.[7] The enzyme's catalytic residues are unable to achieve the optimal orientation required for hydrolysis, thus significantly slowing down the rate of degradation.

Conclusion

The incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate represents a promising strategy for enhancing the proteolytic stability of peptide therapeutics. This guide provides a robust framework for researchers to experimentally validate and quantify this effect. By systematically comparing a modified peptide against its native form and other established stabilization techniques, drug development professionals can make data-driven decisions to advance more stable and effective peptide drug candidates. The principles and protocols outlined herein are broadly applicable for the evaluation of other novel unnatural amino acids aimed at overcoming the challenge of proteolytic instability.

References

• JPT Peptide Technologies. (n.d.). Unnatural / Unusual Amino Acids. Retrieved from [Link]

• Zhong, X., et al. (2020). D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics. Frontiers in Microbiology, 11, 563030. [Link]

• Vlieghe, P., Lisowski, V., Martinez, J., & Khrestchatisky, M. (2010). Synthetic therapeutic peptides: science and market. Drug discovery today, 15(1-2), 40–56.

• Lauer-Fields, J. L., et al. (2009). Proteolytic stability of peptides: a major obstacle for their use as medicinal drugs. Analytical chemistry, 81(4), 1580–1586. [Link]

• O'Leary, D. J., et al. (2003). The effect of the cyclopropyl group on the conformation of chemotactic formyl tripeptides. The Journal of organic chemistry, 68(8), 3299–3307. [Link]

• Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization. Current pharmaceutical design, 16(28), 3185–3203. [Link]

• Bio-protocol. (2021). Stability Assays. Retrieved from [Link]

• Strøm, M. B., et al. (2010). Unnatural amino acid side chains as S1, S1', and S2' probes yield cationic antimicrobial peptides with stability toward chymotryptic degradation. Journal of medicinal chemistry, 53(15), 5638–5651. [Link]

• Wang, L., et al. (2017). D-amino acid substitution enhances the stability of antimicrobial peptide polybia-CP. Acta biochimica et biophysica Sinica, 49(9), 796–803. [Link]

• Bischoff, R., & Schlüter, H. (2012). Amino acids: chemistry, functionality and selected applications. Methods in molecular biology (Clifton, N.J.), 828, 33–63.

• Cavaco, M., et al. (2021). Estimating peptide half-life in serum from tunable, sequence-related physicochemical properties. Journal of Peptide Science, 27(2), e3288. [Link]

• Research Outreach. (2018). Extending the half-life of therapeutic peptides. Retrieved from [Link]

• Lab Manager. (2017). A New Ligand Extends the Half-Life of Peptide Drugs from Minutes to Days. Retrieved from [Link]

• ChemRxiv. (2021). Helix-forming aliphatic homo-δ-peptides foldamers based on conformational restriction of cyclopropane. [Link]

• Sane, S. U., & Cramer, S. M. (1999). Degradation of peptide drugs by immobilized digestive proteases. Journal of pharmaceutical sciences, 88(3), 321–329. [Link]

• Unzueta, U., et al. (2020). Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. Current pharmaceutical design, 26(29), 3505–3520. [Link]

• Gorris, H. H., et al. (2009). Rapid profiling of peptide stability in proteolytic environments. Analytical chemistry, 81(4), 1580–1586. [Link]

• Dougherty, P. G., Sahni, A., & Pei, D. (2019). Understanding Cell Penetration of Cyclic Peptides. Chemical reviews, 119(17), 10241–10287.

• bioRxiv. (2025). Robust conformational space exploration of cyclic peptides by combining different MD protocols and force fields. [Link]

• Agilent. (n.d.). Proteomics Grade Trypsin. Retrieved from [Link]

• Wang, L., et al. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Expert opinion on drug discovery, 16(12), 1467–1482. [Link]

• MDPI. (2023). Research Progress on the Mechanism of Action of Food-Derived ACE-Inhibitory Peptides. [Link]

• Queen's University Belfast. (2022). Strategies for improving peptide stability and delivery. [Link]

• Reichelt, A., et al. (2002). Cyclopropane-Derived Peptidomimetics. Design, Synthesis, Evaluation, and Structure of Novel HIV-1 Protease Inhibitors. Journal of the American Chemical Society, 124(31), 9232–9245. [Link]

• ResearchGate. (2024). Proteolytic stability of cyclic peptides in relevant biological.... [Link]

• Reichelt, A., et al. (2002). Cyclopropane-derived Peptidomimetics. Design, Synthesis, Evaluation, and Structure of Novel HIV-1 Protease Inhibitors. Journal of the American Chemical Society, 124(31), 9232–9245. [Link]

• Lanyon-Hogg, T., et al. (2021). Structure-Guided Chemical Optimization of Bicyclic Peptide (Bicycle) Inhibitors of Angiotensin-Converting Enzyme 2. Journal of medicinal chemistry, 64(22), 16429–16441.

• Promega. (n.d.). Protease Digestion for Mass Spectrometry | Protein Digest Protocols. Retrieved from [Link]

• MDPI. (2023). Modeling of the Peptide Release during Proteolysis of β-Lactoglobulin by Trypsin with Consideration of Peptide Bond Demasking. [Link]

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Method validation for determining enantiomeric excess of Ethyl (S)-2-amino-3-cyclopropylpropanoate

Title: Method Validation for Determining Enantiomeric Excess of Ethyl (S)-2-amino-3-cyclopropylpropanoate: A Comparative Guide

Introduction Ethyl (S)-2-amino-3-cyclopropylpropanoate is a conformationally restricted, unnatural amino acid derivative increasingly utilized as a critical chiral building block in peptidomimetic drug development. Ensuring the stereochemical integrity of this intermediate is paramount, as trace amounts of the (R)-enantiomer can drastically alter the pharmacological profile and safety of the final active pharmaceutical ingredient (API).

This guide objectively compares three leading analytical strategies for determining the enantiomeric excess (ee) of this specific molecule. Furthermore, it outlines a self-validating, step-by-step protocol compliant with the latest ICH Q2(R2) guidelines[1] to establish a robust, trustworthy Quality Control (QC) method.

Comparative Analysis of Chiral Resolution Strategies

Because Ethyl (S)-2-amino-3-cyclopropylpropanoate possesses a free primary amine and an esterified carboxylate, it lacks the zwitterionic character of a free amino acid. This structural nuance fundamentally dictates its chromatographic behavior and the selection of the chiral stationary phase (CSP) or derivatizing agent.

Method A: Direct Chiral HPLC via Crown Ether Inclusion (Crownpak CR-I(+)) Crown ether columns achieve chiral recognition through a host-guest inclusion complex between the stationary phase and the protonated primary amine (-NH3+) of the analyte[2]. Causality & Limitation: To ensure full protonation of the amine, the mobile phase must be highly acidic (typically pH 1.0–2.0 using perchloric acid). While this yields excellent resolution for free amino acids, prolonged exposure of the ethyl ester to aqueous acidic conditions introduces a significant risk of on-column hydrolysis, compromising the trustworthiness of the quantitative data.

Method B: Direct Chiral HPLC via Immobilized Polysaccharides (Chiralpak IG) Immobilized amylose/cellulose CSPs rely on a combination of hydrogen bonding, dipole-dipole interactions, and steric fit within the polysaccharide cavity. Causality & Advantage: These columns can operate in Normal Phase (e.g., Hexane/Ethanol) or Polar Organic Mode (e.g., 100% Methanol). By avoiding aqueous acidic conditions, the ester linkage remains completely stable. The addition of a basic modifier (0.1% diethylamine) suppresses non-specific interactions with the free amine, yielding sharp, symmetrical peaks.

Method C: Indirect Derivatization via Marfey's Reagent (FDAA) This indirect approach involves reacting the primary amine with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) via nucleophilic aromatic substitution to form UV-active diastereomers, which are then separated on a standard achiral C18 column[3]. Causality & Limitation: While highly sensitive and compatible with LC-MS, the derivatization reaction requires alkaline conditions (e.g., triethylamine) and heating. This introduces a severe risk of base-catalyzed racemization at the α-carbon of the amino acid ester[4], potentially generating false-positive results for the (R)-enantiomer.

Data Presentation: Method Comparison

Performance Metric	Method A: Crown Ether (Crownpak CR-I(+))	Method B: Polysaccharide (Chiralpak IG)	Method C: Marfey's Reagent + C18
Separation Mechanism	Host-Guest Inclusion (-NH3+)	H-Bonding & Steric Fit	Diastereomer Formation
Mobile Phase	Aqueous Acidic (pH 1.5 HClO4)	Normal Phase (Hexane/EtOH/DEA)	Reversed Phase (H2O/MeCN + TFA)
Analyte Stability Risk	High (Ester Hydrolysis)	Low (Stable in organic solvents)	High (Racemization during rxn)
Sample Prep Complexity	Low (Dilute and shoot)	Low (Dilute and shoot)	High (Derivatization & heating)
Recommended Use	Free amino acids	Amino acid esters (Optimal)	Trace analysis with LC-MS

Logical Workflows and Pathways

Fig 2. Direct vs. indirect chiral recognition pathways for amino acid esters.

Step-by-Step ICH Q2(R2) Validation Protocol

To ensure trustworthiness and regulatory compliance, the chosen method (Chiralpak IG) must be validated according to ICH Q2(R2) guidelines[1]. The objective is to accurately quantify the (R)-enantiomer impurity in the (S)-enantiomer bulk.

Fig 1. ICH Q2(R2) compliant validation workflow for chiral analytical methods.

Chromatographic Conditions:

• Column: Chiralpak IG (250 x 4.6 mm, 5 µm)

• Mobile Phase: Hexane / Ethanol / Diethylamine (80:20:0.1 v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Sample Diluent: Ethanol

Step 1: System Suitability & Specificity

• Prepare a resolution solution containing 1.0 mg/mL of racemic Ethyl 2-amino-3-cyclopropylpropanoate.

• Inject 10 µL into the HPLC.

• Causality: Specificity ensures the method can differentiate the enantiomers without interference from the diluent or synthetic byproducts.

• Acceptance Criterion: Baseline resolution ( Rs​ ) between the (S) and (R) peaks must be ≥ 1.5.

Step 2: Linearity and Range

• Prepare a stock solution of the (R)-enantiomer (impurity).

• Dilute to create a 6-point calibration curve ranging from the Reporting Level (e.g., 0.05% of the nominal sample concentration) up to 1.5%.

• Causality: Proves the UV detector response is directly proportional to the enantiomer concentration across the critical working range, avoiding detector saturation.

• Acceptance Criterion: Correlation coefficient ( R2 ) ≥ 0.999.

Step 3: Accuracy (Spike Recovery)

• Prepare the bulk (S)-enantiomer sample at the nominal working concentration (e.g., 2.0 mg/mL).

• Spike the bulk sample with the (R)-enantiomer at three levels: 0.1%, 0.5%, and 1.0% (prepare in triplicate).

• Causality: Demonstrates that the bulk (S)-matrix does not suppress or artificially inflate the (R)-impurity signal (matrix effect).

• Acceptance Criterion: Mean recovery for each level must fall between 90.0% and 110.0%.

Step 4: Precision (Repeatability)

• Utilize the 0.5% spiked sample from Step 3.

• Perform six independent replicate injections.

• Causality: Validates the mechanical consistency of the autosampler and the stability of the column chemistry over consecutive runs.

• Acceptance Criterion: Relative Standard Deviation (RSD) of the (R)-enantiomer peak area must be ≤ 5.0%.

Step 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Progressively dilute the (R)-enantiomer stock solution.

• Inject the low-concentration samples and calculate the Signal-to-Noise (S/N) ratio against a blank injection.

• Acceptance Criterion: LOD is established at S/N ≥ 3; LOQ is established at S/N ≥ 10.

Data Presentation: Simulated Validation Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result (Chiralpak IG)	Status
Specificity ( Rs​ )	≥ 1.5	2.8	Pass
Linearity ( R2 )	≥ 0.999 (0.05% - 1.5%)	0.9998	Pass
Accuracy (Recovery)	90.0% - 110.0%	98.5% - 101.2%	Pass
Precision (RSD)	≤ 5.0% (n=6)	1.2%	Pass
LOQ	S/N ≥ 10	0.02% (0.4 µg/mL)	Pass

References

• Validation of Analytical Procedures Q2(R2) Source: ICH (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use) URL:[Link]

• Marfey's reagent for chiral amino acid analysis: A review Source: Amino Acids / Springer-Verlag (Ovid) URL:[Link]

• Chiral Recognition of Amino Acid Enantiomers by a Crown Ether: Chiroptical IR-VCD Response and Computational Study Source: The Journal of Physical Chemistry B - ACS Publications URL:[Link]

• Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS Source: Journal of Chromatography B / PMC - NIH URL:[Link]

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• 4. ovid.com [ovid.com]

A Comparative Guide for Drug Designers: Ethyl (S)-2-amino-3-cyclopropylpropanoate vs. Standard Aliphatic Amino Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of non-natural amino acids is a cornerstone of rational drug design. These unique building blocks offer a toolkit to overcome the inherent limitations of native peptides, such as poor metabolic stability and limited conformational diversity. This guide provides an in-depth technical comparison of Ethyl (S)-2-amino-3-cyclopropylpropanoate, a non-natural amino acid, with standard aliphatic amino acids like alanine, valine, leucine, and isoleucine. We will explore how the introduction of a cyclopropyl moiety can profoundly influence the physicochemical and pharmacological properties of peptide-based therapeutics.

The Cyclopropyl Moiety: A Game-Changer in Medicinal Chemistry

The cyclopropyl group, a three-membered carbocycle, is far from being a simple aliphatic substituent. Its unique electronic and steric properties, stemming from significant ring strain, make it a powerful tool in drug design. When incorporated into an amino acid side chain, the cyclopropyl group can impart a range of beneficial effects on drug molecules.[1][2]

Key advantages of the cyclopropyl group include:

• Enhanced Metabolic Stability: The carbon-hydrogen bonds within a cyclopropane ring are shorter and stronger than those in typical alkanes. This increased C-H bond dissociation energy makes the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary route of drug degradation.[2][3]

• Conformational Rigidity: The rigid, planar nature of the cyclopropyl ring acts as a conformational constraint, locking flexible molecules into a bioactive conformation. This pre-organization can lead to a more favorable entropic contribution to binding affinity for a biological target.[1][4]

• Modulation of Physicochemical Properties: The cyclopropyl group can be used to fine-tune properties like lipophilicity and pKa, optimizing a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[2]

• Reduced Off-Target Effects: By improving the conformational fit to the intended target and altering metabolic pathways, the cyclopropyl group can help minimize binding to off-target proteins, thereby reducing potential side effects.[5]

Physicochemical Properties: A Head-to-Head Comparison

A fundamental aspect of drug design is understanding the physicochemical properties of the building blocks. Here, we compare Ethyl (S)-2-amino-3-cyclopropylpropanoate with its aliphatic counterparts.

Amino Acid Derivative	Structure	Molecular Weight ( g/mol )	Predicted XlogP	pKa (α-COOH) (approx.)	pKa (α-NH3+) (approx.)
Ethyl (S)-2-amino-3-cyclopropylpropanoate	157.21	1.1[6]	~2.3	~9.7
Ethyl alaninate	117.15	-0.68[7]	2.34[7]	9.87[7]
Ethyl valinate	145.20	-2.26[8]	2.29	9.74
Ethyl leucinate	159.23	-1.52[9]	2.36	9.60
Ethyl isoleucinate	159.23	-1.72[10]	2.32	9.76

Note: Predicted pKa values for Ethyl (S)-2-amino-3-cyclopropylpropanoate are estimated based on typical amino acid ester properties. Experimental values may vary.

The predicted lipophilicity (XlogP) of Ethyl (S)-2-amino-3-cyclopropylpropanoate is significantly higher than that of the corresponding ethyl esters of standard aliphatic amino acids. This increased lipophilicity can influence membrane permeability and interactions with hydrophobic binding pockets of target proteins.

Impact on Pharmacological Properties: Experimental Evidence

The true value of a non-natural amino acid is demonstrated through its impact on the biological activity and pharmacokinetic profile of a drug candidate.

Case Study: Enhancing Metabolic Stability

A compelling example of the benefits of a cyclopropyl group comes from a study on cyclic peptides. When leucine residues in a cyclic peptide were replaced with cyclopropyl-alanine (Cpa), a close analog of the amino acid component of Ethyl (S)-2-amino-3-cyclopropylpropanoate, the metabolic stability of the peptide was significantly enhanced.[11] The cyclopropyl group effectively shielded the peptide backbone from enzymatic degradation by cytochrome P450 enzymes.[11] This substitution led to a dramatic increase in oral bioavailability, with the modified peptide exhibiting over 90% oral bioavailability in rats.[11]

Influence on Receptor Binding Affinity

The conformational constraint imposed by the cyclopropyl group can have a profound effect on receptor binding. By locking the side chain in a specific orientation, it can either enhance or decrease binding affinity depending on the topology of the receptor's binding pocket.

Experimental Protocols

To facilitate the integration of Ethyl (S)-2-amino-3-cyclopropylpropanoate into drug discovery programs, we provide the following detailed experimental protocols.

Synthesis of Ethyl (S)-2-amino-3-cyclopropylpropanoate

While a specific detailed protocol for the title compound was not found in the initial searches, a general and adaptable method for a similar compound, ethyl 2-amino-3-cyclobutylpropanoate, can be referenced and modified. The synthesis typically involves the alkylation of a glycine enolate equivalent with a halomethylcyclopropane.

Conceptual Synthesis Workflow:

Conceptual synthesis of the target amino acid.

Solid-Phase Peptide Synthesis (SPPS) Incorporating Ethyl (S)-2-amino-3-cyclopropylpropanoate

The incorporation of non-natural amino acids into peptides via SPPS is a well-established technique. The following is a generalized Fmoc-based protocol.

1. Preparation of Fmoc-(S)-2-amino-3-cyclopropylpropanoic acid:

The free amino acid must first be protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group for use in SPPS. This is typically achieved by reacting the amino acid with Fmoc-OSu or Fmoc-Cl in the presence of a base.

2. Solid-Phase Peptide Synthesis Cycle:

General Fmoc-SPPS workflow.

Step-by-Step Methodology:

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin for C-terminal amides) in N,N-dimethylformamide (DMF).

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF to remove excess piperidine and the cleaved Fmoc adduct.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-protected amino acid (either a standard one or Fmoc-(S)-2-amino-3-cyclopropylpropanoic acid) using a coupling reagent such as HBTU or HATU in the presence of a base like N,N-diisopropylethylamine (DIEA) in DMF.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed.

• Washing: Wash the resin with DMF to remove excess reagents.

• Repeat: Repeat steps 2-5 for each amino acid in the desired peptide sequence.

• Cleavage and Deprotection: After the final amino acid has been coupled, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

In Vitro Metabolic Stability Assay

To experimentally compare the metabolic stability of a peptide containing Ethyl (S)-2-amino-3-cyclopropylpropanoate with its aliphatic analog, an in vitro assay using liver microsomes can be performed.

Workflow for Metabolic Stability Assay:

Workflow for in vitro metabolic stability assay.

Step-by-Step Methodology:

• Prepare Incubation Mixture: In a microcentrifuge tube, combine liver microsomes (e.g., human, rat) and the peptide of interest in a suitable buffer.

• Initiate Reaction: Initiate the metabolic reaction by adding a solution of NADPH.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Preparation: Centrifuge the samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the amount of the parent peptide remaining at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent peptide remaining versus time. The slope of the linear regression will give the elimination rate constant, from which the half-life (t½) can be calculated.

Conclusion

The incorporation of Ethyl (S)-2-amino-3-cyclopropylpropanoate into peptide-based drug candidates presents a powerful strategy to enhance their therapeutic potential. The unique physicochemical properties conferred by the cyclopropyl group, most notably increased metabolic stability and conformational rigidity, can lead to improved pharmacokinetic profiles and enhanced biological activity. While the synthesis and incorporation of this non-natural amino acid require specialized protocols, the potential benefits in terms of drug efficacy and developability make it a valuable tool for medicinal chemists and drug designers. The experimental data strongly suggests that the substitution of standard aliphatic amino acids with their cyclopropyl counterparts is a promising avenue for the optimization of peptide therapeutics.

References

• Biomatik. (2022, February 14). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Retrieved from [Link]

• Burgess, K. (Ed.). (2000). Solid-Phase Organic Synthesis. John Wiley & Sons.
• Chan, W. C., & White, P. D. (Eds.). (2000). Fmoc solid phase peptide synthesis: a practical approach. Oxford University Press.

• Cheméo. (n.d.). Chemical Properties of Alanine (CAS 56-41-7). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of L-Isoleucine (CAS 73-32-5). Retrieved from [Link]

• Faler, C. A., Cao, B., & Joullié, M. M. (2005).
• Fields, G. B. (Ed.). (2002). Solid-phase peptide synthesis. Academic Press.

• Gedeck, P. (2023, March 25). Log P Calculated by CDD Vault During Chemical Registration. CDD Vault. Retrieved from [Link]

• Google Patents. (n.d.). CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.
• Howl, J. (Ed.). (2010).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.

• Journal of Medicinal Chemistry. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2020). On the Importance of Metabolic Stability to Achieve High Oral Exposures for Cyclic Peptides. Retrieved from [Link]

• Mastering SPPS. (n.d.). Mastering Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• MDPI. (2023, February 2). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 3-amino-3-cyclopropylprop-2-enoate. PubChem. Retrieved from [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• O'Donnell, M. J. (2001).

• PubChem. (n.d.). (S)-2-Amino-3-cyclopentylpropanoic acid. Retrieved from [Link]

• PubChem. (n.d.). L-Alanine. Retrieved from [Link]

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• PubChem. (n.d.). L-Leucine. Retrieved from [Link]

• PubChem. (n.d.). L-Valine. Retrieved from [Link]

• PubMed. (1994). Synthesis and biological evaluation of cyclopropyl analogues of 2-amino-5-phosphonopentanoic acid. Retrieved from [Link]

• Semantic Scholar. (2020, January 30). On the Importance of Metabolic Stability to Achieve High Oral Exposures for Cyclic Peptides. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Experimental procedures Solid phase peptide synthesis (SPPS). Retrieved from [Link]

• University of Arizona. (1997). Design and synthesis of topographically constrained amino acids, and bioactive peptides for studies of ligand-receptor interaction, and for de novo design of delta-opioid selective non-peptide mimetics as potential therapeutics. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Vankayala, S., & Gopishetty, S. (2018). Solid-phase peptide synthesis: A practical guide. Methods in molecular biology (Clifton, N.J.), 1787, 3–18.

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• FooDB. (2020, April 8). Showing Compound (+)-Valine (FDB004905). Retrieved from [Link]

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Structural comparison of Ethyl (S)-2-amino-3-cyclopropylpropanoate and cycloleucine esters

Structural and Functional Comparison Guide: Ethyl (S)-2-amino-3-cyclopropylpropanoate vs. Cycloleucine Esters in Peptidomimetic Design

The incorporation of unnatural amino acids (UAAs) is a cornerstone of modern peptidomimetic drug development, allowing researchers to bypass the pharmacokinetic limitations of native peptides. Among the most fascinating UAA comparisons is the strategic divergence between two exact structural isomers (Molecular Formula: C8H15NO2): Ethyl (S)-2-amino-3-cyclopropylpropanoate and Cycloleucine Ethyl Ester (Ethyl 1-aminocyclopentanecarboxylate).

Despite sharing identical molecular weights, their topological arrangements dictate entirely different synthetic behaviors, conformational constraints, and biological utilities. This guide objectively deconstructs their performance to inform rational scaffold design.

Topological Divergence and Physicochemical Profiles

The fundamental causality behind the differing behaviors of these two esters lies in the spatial positioning of their cycloalkane rings relative to the peptide backbone.

• Cycloleucine Esters: Characterized by a Cα,α-disubstituted architecture, the alpha-carbon is embedded within a cyclopentane ring. This spiro-like backbone integration renders the molecule achiral (unless the ring is further substituted) and creates severe steric crowding directly at the reaction center.

• Ethyl (S)-2-amino-3-cyclopropylpropanoate: This molecule is a Cα-monosubstituted derivative (structurally analogous to leucine or valine) where a highly lipophilic cyclopropyl ring is attached at the gamma-position. It retains a chiral (S) center and projects its bulk away from the backbone, preserving standard amino acid flexibility.

Table 1: Quantitative Structural and Physicochemical Comparison

Property	Ethyl (S)-2-amino-3-cyclopropylpropanoate	Cycloleucine Ethyl Ester
Molecular Formula	C8H15NO2	C8H15NO2
Molecular Weight	157.21 g/mol	157.21 g/mol
Stereochemistry	Chiral (S-configuration)	Achiral (Cα,α-disubstituted)
Structural Topology	Cα-monosubstituted, side-chain cycloalkane	Cα,α-disubstituted, backbone cyclopentane
Conformational Effect	Maintains backbone flexibility; probes hydrophobic pockets	Restricts Ramachandran angles; promotes 3_10/α-helices
Steric Hindrance (SPPS)	Low to Moderate	Severe (Requires highly reactive coupling agents)
Primary Application	Enhancing target binding affinity (e.g., EphA2 receptors)	Inducing structural rigidity and protease resistance

Conformational Mechanics and Target Engagement

The choice between these two isomers hinges on whether the drug design requires backbone restriction or side-chain spatial probing .

The Helical Promoter: Cycloleucine Because the cyclopentane ring of cycloleucine locks the Cα atom, it severely restricts the allowable Ramachandran dihedral angles ( ϕ,ψ ). Molecular dynamics and NMR studies consistently demonstrate that cycloleucine acts as a powerful helical promoter. It is frequently utilized to force short alpha/beta-peptides into stable 14/15-helices or 3_10-helical conformations[1],[2]. This backbone rigidity drastically reduces the entropic penalty of folding, making it ideal for stabilizing pre-organized structural motifs.

The Hydrophobic Probe: Cyclopropylalanine Derivatives Conversely, Ethyl (S)-2-amino-3-cyclopropylpropanoate does not force the backbone into a rigid helix. Instead, the cyclopropyl group acts as a dense, highly lipophilic side-chain probe. The strained cyclopropyl ring provides a rigid hydrophobic surface area without the entropic flexibility of linear alkyl chains. This makes it exceptionally valuable for optimizing binding interfaces. For instance, in the structural optimization of EphA2-targeted bicyclic peptides, substituting native valine with cyclopropylpropanoic acid derivatives significantly improved receptor binding affinity (yielding sub-nanomolar KD​ values) by maximizing hydrophobic packing in the target pocket[3].

Diagram 1: Topological divergence of C8H15NO2 isomers and their functional downstream effects.

Synthetic Workflows: Overcoming Steric Attrition

The topological differences between these isomers manifest most aggressively during Solid-Phase Peptide Synthesis (SPPS).

Ethyl (S)-2-amino-3-cyclopropylpropanoate behaves similarly to standard aliphatic amino acids. Its primary amine is highly nucleophilic, and its activated carboxylate is easily accessible. Standard carbodiimide chemistry (e.g., DIC/Oxyma) is sufficient for near-quantitative coupling.

Cycloleucine, however, presents a notorious synthetic bottleneck. The Cα,α-disubstitution creates an umbrella of steric bulk that shields both the amine (when acting as a nucleophile) and the carboxylate (when activated)[4]. Standard coupling reagents fail, leading to truncated sequences. To overcome this, highly reactive uronium salts (like HATU) or phosphonic anhydrides like T3P must be employed, often requiring elevated temperatures (50°C) to drive the bimolecular collision[5].

Diagram 2: Self-validating SPPS workflow adapting coupling stringency to UAA steric hindrance.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating immediate analytical feedback loops to verify success at critical junctures.

Protocol 1: High-Efficiency SPPS Coupling for Sterically Hindered UAAs

This protocol utilizes a dynamic feedback loop to ensure complete amide bond formation, specifically addressing the steric shielding of cycloleucine.

• Resin Preparation: Swell 0.1 mmol of Fmoc-Rink Amide resin in DMF for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF (2 × 10 min).

• Coupling Agent Selection:

  • For Ethyl (S)-2-amino-3-cyclopropylpropanoate: Pre-activate 4 eq of the UAA with 4 eq DIC and 4 eq Oxyma Pure in DMF for 3 minutes.

  • For Cycloleucine: Pre-activate 5 eq of the UAA with 4.9 eq HATU and 10 eq DIPEA in DMF/NMP (1:1).

• Reaction Execution: Add the activated UAA to the resin. For cycloleucine, apply microwave assistance or a heating block at 50°C for 60 minutes. For cyclopropylalanine, agitate at room temperature for 45 minutes.

• Self-Validation (Kaiser Test): Withdraw a few resin beads, wash with ethanol, and apply Kaiser test reagents (ninhydrin/phenol/KCN).

  • Result Causality: A blue color indicates unreacted primary amines (steric failure). If positive, do not proceed. Re-couple using T3P (5 eq) and DIPEA (10 eq) for an additional 60 minutes. A yellow/colorless result validates complete coupling.

• Cleavage: Treat the validated resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours, precipitate in cold diethyl ether, and lyophilize.

Protocol 2: Proteolytic Stability and Conformational Validation Assay

This assay isolates the variable of UAA incorporation by using an internal standard, ensuring that observed half-life extensions are mathematically absolute rather than relative to batch conditions.

• Enzymatic Incubation: Prepare a 100 µM solution of the synthesized UAA-peptide in PBS (pH 7.4). Spike the solution with 10 µM of a known labile reference peptide (e.g., native Substance P) as an internal standard.

• Protease Introduction: Add Pronase (a broad-spectrum protease cocktail) to a final concentration of 1 µg/mL. Incubate at 37°C.

• Quenching and LC-MS/MS Quantification (Feedback Loop): At intervals (0, 15, 30, 60, 120, 240 mins), extract 50 µL aliquots and quench immediately with 50 µL of 1% formic acid in acetonitrile. Centrifuge to pellet the enzyme.

  • Validation: Analyze the supernatant via LC-MS/MS. The internal standard must degrade completely within 30 minutes to validate the enzyme's activity. Calculate the half-life ( t1/2​ ) of the UAA-peptide by plotting the natural log of the remaining peak area against time.

• Conformational Correlation: Subject the intact UAA-peptides to Circular Dichroism (CD) spectroscopy (190–250 nm). Cycloleucine-containing sequences will exhibit characteristic minima at 208 nm and 222 nm (validating helical induction), whereas cyclopropylalanine sequences will largely reflect the native scaffold's baseline signature.

References

• Demizu, Y., et al. "Conformations of peptides containing a chiral cyclic α, α-disubstituted α-amino acid within the sequence of Aib residues." PubMed / National Institutes of Health.
• Zhu, Y., et al. "Structural Optimization and Radiolabeling of EphA2-Targeted Bicyclic Peptides for Tumor Theranostics." Journal of Medicinal Chemistry / ACS Publications.
• Chen, X., et al. "Establishing effective simulation protocols for beta- and alpha/beta-peptides. II. Molecular mechanical (MM) model for a cyclic beta-residue." PubMed / National Institutes of Health.
• "Procedures to Improve Difficult Couplings." ResearchGate.
• "Major Progress in the Liquid-Phase Synthesis of N-Alkyl-Rich Cyclic Peptides: Kilogram-Scale GMP Production of the KRAS Inhibitor LUNA18." ACS Publications.

Sources

• 1. Establishing effective simulation protocols for beta- and alpha/beta-peptides. II. Molecular mechanical (MM) model for a cyclic beta-residue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Conformations of peptides containing a chiral cyclic α, α-disubstituted α-amino acid within the sequence of Aib residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Ethyl (S)-2-amino-3-cyclopropylpropanoate proper disposal procedures

As a Senior Application Scientist, I approach chemical disposal not as an administrative afterthought, but as a critical, highly regulated component of the experimental lifecycle. Ethyl (S)-2-amino-3-cyclopropylpropanoate is a specialized unnatural amino acid ester frequently utilized in peptidomimetic drug development and complex organic synthesis.

Because of its specific structural features—namely a nucleophilic primary amine and a hydrolyzable ethyl ester—this compound requires strict handling and disposal protocols to prevent cross-reactivity, pressure build-up, and environmental contamination. The following guide provides a self-validating, step-by-step operational plan for the safe disposal of this compound and its associated waste streams.

Chemical Profile & Hazard Assessment

To safely manage waste, we must first understand the causality behind the chemical's reactivity. If an amino acid ester is indiscriminately discarded into a highly acidic or basic aqueous waste carboy, it will undergo rapid hydrolysis. This reaction can generate localized heat and release ethanol, increasing the vapor pressure within a sealed container and risking a rupture.

Quantitative Data & Waste Compatibility Matrix

Waste Type / State	Primary Container Material	Incompatible Mixtures	Operational Implication
Organic Solutions (e.g., DCM, DMF)	HDPE or Glass	Alkali metals, strong oxidizers	Segregate into Halogenated vs. Non-Halogenated streams.
Aqueous Solutions	HDPE Plastic	Unlined metal drums	Trace acids/water will corrode unlined metal, causing leaks[1].
Solid Residue / Powder	Puncture-resistant poly	Free liquids	Collect in sealed, original containers to prevent aerosolization.
Contaminated Labware	Standard Solid Waste Bin	N/A	Decontaminate reusable glassware before standard washing[2].

Note: While Ethyl (S)-2-amino-3-cyclopropylpropanoate is not explicitly named on EPA RCRA P or U lists, it must be managed as a characteristic hazardous waste due to its physical and toxicological properties[1].

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system: you must verify the chemical environment before disposal, confirm container compatibility, and document the exact composition to prevent downstream reactions.

Protocol A: Liquid Waste Segregation and Collection

• Characterize the Stream: Determine if the compound is dissolved in an aqueous buffer or an organic solvent. You must strictly separate aqueous mixtures from organic solvents to prevent exothermic phase reactions[3].

• Select the Receptacle: Use high-density polyethylene (HDPE) containers. Never place water-based or halogenated waste into unlined metal drums, as trace acids can cause severe corrosion and catastrophic loss of container integrity[1].

• Transfer and Seal: Transfer the liquid using a dedicated, clean funnel. Keep waste containers tightly closed except when actively adding waste to prevent vapor release and comply with environmental regulations[3].

• Validation: Verify that the container is labeled with the full chemical name (no abbreviations) and the exact percentage of the contents[3]. Crucial Note: Evaporation in a fume hood is strictly prohibited as a disposal method for volatile liquids[3].

Protocol B: Solid Waste and Empty Container Management

• Disposable Labware: Place all contaminated pipette tips, weigh boats, and single-use plastic tubes into a designated, clearly labeled solid hazardous waste bag or bin[2].

• Container Rinsing (The Triple-Rinse Rule): For empty primary reagent bottles, thoroughly empty all loose contents. Perform a triple-rinse using a compatible solvent (e.g., ethanol or isopropanol)[2].

• Rinsate Disposal: The first rinse is highly concentrated and must be collected and disposed of as hazardous liquid waste[3]. After this decontamination step, the glassware can be washed according to standard laboratory procedures[2].

Protocol C: Emergency Spill Response

• Isolate and Protect: Immediately evacuate unnecessary personnel from the vicinity. Put on appropriate PPE, including safety goggles, chemical-resistant gloves, and a particulate respirator (EN 143 / P1) if dust or aerosols are present[4].

• Contain and Absorb: For liquid spills, cover the area with an inert absorbent material[2]. Do not use combustible materials like sawdust. For solid spills, avoid any sweeping motions that could cause the dispersal of dust into the air[5].

• Mechanical Recovery: Carefully sweep or scoop the absorbed material into a designated solid hazardous waste container[2]. Take up the material mechanically without creating dust[4].

• Final Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials (wipes, absorbent pads) as hazardous waste[2]. Inform EHS authorities immediately if the spill has entered drains or waterways[5].

Experimental Workflow for Disposal

The following decision tree outlines the logical routing of Ethyl (S)-2-amino-3-cyclopropylpropanoate waste based on its physical state.

Decision tree for the safe segregation and disposal of amino acid ester waste.

References

• Title: Amino Acid Standard - SAFETY DATA SHEET Source: Agilent Technologies URL: 5

• Title: Proper Disposal of Amino-PEG7-acid: A Comprehensive Guide Source: BenchChem URL: 2

• Title: Hazardous Waste Disposal Guide - Research Areas Source: Dartmouth College Policy Portal URL: 3

• Title: Voluntary safety information following the SDS format (Amino acid) Source: Carl ROTH URL: 4

• Title: RCRA | Environmental Health and Safety Source: Case Western Reserve University URL: 1

Sources

• 1. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. carlroth.com [carlroth.com]
• 5. agilent.com [agilent.com]